Tinofedrine

• CAS: 36702-83-7

Core Science & Biosynthesis

Tinofedrine: Molecular Architecture, Pharmacodynamics, and Synthetic Methodologies

Executive Summary

Tinofedrine is a highly specialized substituted β -hydroxyamphetamine derivative engineered to function as a potent cerebral and peripheral vasodilator[1][2]. Unlike traditional amphetamines that readily penetrate the blood-brain barrier (BBB) to act as central nervous system (CNS) stimulants, Tinofedrine’s molecular architecture is deliberately modified to restrict central activity while maximizing peripheral sympathomimetic efficacy[1]. This technical whitepaper dissects the physicochemical properties, mechanism of action, and scalable synthetic protocols of Tinofedrine, providing a comprehensive dossier for drug development professionals.

Molecular Architecture & Physicochemical Properties

The pharmacological behavior of any active pharmaceutical ingredient (API) is dictated by its structural topology. Tinofedrine, chemically designated as (1R,2S)-2-((3,3-di(thiophen-3-yl)allyl)amino)-1-phenylpropan-1-ol, features a distinct β -hydroxyl group and a bulky 3,3-di(thiophen-3-yl)allyl moiety[3].

The Causality of the β -Hydroxyl Group

In drug design, lipophilicity directly governs BBB permeability. Standard amphetamines possess a high partition coefficient (predicted logP ~1.8), allowing rapid CNS penetration[1]. The strategic inclusion of the β -hydroxyl group in Tinofedrine significantly increases the molecule's hydrophilicity (lowering the logP to ~0.8)[1]. This structural choice is causal: by reducing lipophilicity, the molecule is restricted from crossing the BBB in large quantities, thereby eliminating unwanted central psychostimulant effects while localizing its sympathomimetic action to the peripheral and cerebral vasculature[1].

Quantitative Structural Data

The core physicochemical parameters of Tinofedrine (as a hydrochloride salt) are summarized below to facilitate formulation and analytical benchmarking.

Table 1: Physicochemical & Structural Properties of Tinofedrine HCl

Parameter	Specification
IUPAC Name	(1R,2S)-2-((3,3-di(thiophen-3-yl)allyl)amino)-1-phenylpropan-1-ol hydrochloride
Molecular Formula	C₂₀H₂₂ClNOS₂
Molecular Weight	391.97 g/mol
Monoisotopic Mass	391.08 g/mol
Elemental Analysis	C: 61.28%, H: 5.66%, Cl: 9.04%, N: 3.57%, O: 4.08%, S: 16.36%
Drug Classification	Substituted β -hydroxyamphetamine / Cerebral Vasodilator
Physical Appearance	Solid powder

Data sourced from EPA and MedKoo Biosciences chemical registries[3][4].

Pharmacodynamics & Mechanism of Action

Tinofedrine operates as a sympathomimetic agent, meaning it mimics the effects of endogenous agonist compounds (like norepinephrine) on the sympathetic nervous system[5]. Its primary clinical utility lies in its ability to improve both cerebral and peripheral blood flow, making it a targeted therapeutic for cerebrovascular insufficiency[2][5].

By interacting with vascular adrenergic receptors, Tinofedrine triggers a secondary messenger cascade that ultimately reduces intracellular calcium concentrations in vascular smooth muscle cells. This reduction inhibits myosin light chain kinase, leading to muscle relaxation and subsequent vasodilation[5].

Fig 1: Pharmacological signaling pathway of Tinofedrine mediating vasodilation.

Scalable Synthetic Methodology

The synthesis of Tinofedrine is highly dependent on the generation of the organometallic intermediate 3-thienyllithium , which is synthesized from 3-bromothiophene [6].

The Causality of the Bromination Protocol

Historically, synthesizing β -bromothiophenes required liquid ammonia and extreme cryogenic temperatures, making industrial scale-up hazardous and economically unviable. Modern synthetic routes bypass this by utilizing an alkali metal amide combined with a complexing catalyst[6]. This thermodynamic shift allows the reaction to proceed safely at 40–70°C, ensuring high-yield industrial scalability without the risks associated with pressurized liquid ammonia[6].

Protocol 1: Synthesis of 3-Bromothiophene Intermediate

This protocol establishes a self-validating thermal environment where the specific temperature range prevents the degradation of the thiophene ring while ensuring complete bromination.

• Reactor Purging: Purge a continuous stirred-tank reactor (CSTR) with high-purity nitrogen gas to eliminate atmospheric oxygen and moisture, preventing premature oxidation of the reagents[7].

• Reagent Loading: Successively charge the reactor with an excess of thiophene, an alkali metal amide (e.g., sodium amide, 0.3 mole), and a complexing catalyst (e.g., tris(3,6-dioxaheptyl)amine)[7].

• Bromination Initiation: Introduce an α -bromothiophene derivative (such as 2,5-dibromothiophene) to act as the bromine donor[7].

• Thermal Regulation: Heat the reaction mixture to a strictly controlled 50–60°C under continuous nitrogen flow. Maintain stirring for exactly 6 hours to ensure maximum conversion[7].

• Quenching & Extraction: Quench the reaction mixture using standard aqueous work-up protocols, followed by solvent extraction using toluene.

• Fractional Distillation: Isolate 3-bromothiophene via fractional distillation. The target fraction will boil at approximately 95°C at 100 mm Hg[7].

Fig 2: Industrial synthetic workflow for Tinofedrine via 3-bromothiophene.

Analytical Characterization Protocols

To guarantee the structural and stereochemical integrity of the synthesized Tinofedrine, a multi-modal spectroscopic approach is mandatory[8]. Relying on a single method leaves room for stereochemical ambiguity; therefore, we employ an orthogonal validation system where NMR, IR, and Mass Spectrometry independently verify different facets of the molecule.

Table 2: Orthogonal Analytical Validation Matrix

Technique	Target Analyte Feature	Validation Purpose
¹H-NMR Spectroscopy	Protons of the thiophene rings and chiral centers	Confirms the (1R,2S) absolute configuration and allyl-amino linkage.
Infrared (IR) Spectroscopy	O-H, N-H, and C=C stretches	Validates the presence of the critical β -hydroxyl group and alkene bonds.
Mass Spectrometry (MS)	Molecular ion (m/z 391.08)	Confirms exact monoisotopic mass and isotopic distribution.
UV Spectrophotometry	Thiophene and phenyl ring absorbance	Quantifies aromatic system conjugation.

Protocol 2: Spectroscopic Validation Workflow

• Sample Preparation: Dissolve 10 mg of the purified Tinofedrine HCl in deuterated chloroform (CDCl₃) for NMR analysis.

• Mass Spectrometry (MS): Inject a 1 µL aliquot into a high-resolution mass spectrometer (HRMS). Self-Validation Checkpoint: The protocol is successful only if the monoisotopic mass peak is definitively identified at m/z 391.08[4].

• Infrared (IR) Spectroscopy: Prepare a KBr pellet. Self-Validation Checkpoint: Identify the broad O-H stretch (~3200-3400 cm⁻¹) confirming the β -hydroxyl group responsible for the molecule's peripheral selectivity[1][8].

• Nuclear Magnetic Resonance (¹H-NMR): Acquire a 1D proton spectrum at 400 MHz. Self-Validation Checkpoint: Analyze the coupling constants ( J -values) of the chiral center protons. The specific scalar coupling will confirm the required (1R,2S) relative and absolute configuration[8].

References

• Tinofedrine hydrochloride - Chemical Details - EPA U.S. Environmental Protection Agency (EPA) [Link]

• DrugCentral 2023 2022 Update-Veterinary Drugs & Uses DrugCentral [Link]

• [Spectroscopic characterisation of tinofedrine (author's transl)] - PubMed National Institutes of Health (NIH) [Link]

• Substituted β-hydroxyamphetamine - Wikipedia Wikipedia[Link]

• Cerebral vasodilator - Wikipedia Wikipedia [Link]

• Process for preparing thiophene derivatives - Patent 0299586 European Patent Office (EPO) [Link]

• US4889940A - Process for preparing thiophene derivatives Google P

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• 7. Process for preparing thiophene derivatives - Patent 0299586 [data.epo.org]
• 8. [Spectroscopic characterisation of tinofedrine (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of Tinofedrine in multi-infarct dementia research models

Translational Pharmacology of Tinofedrine: Mechanistic Insights and Experimental Workflows in Multi-Infarct Dementia Models

Executive Overview

Multi-infarct dementia (MID) is a prevalent subtype of vascular dementia driven by cumulative cognitive decline from repeated ischemic events and chronic cerebral hypoperfusion. Developing robust cerebroprotectants requires translational models that accurately replicate this hemodynamic failure.1[1], serves as a foundational reference compound in this domain due to its potent cerebral vasodilator properties. This technical guide explores the mechanistic rationale, historical clinical data, and standardized in vivo protocols for utilizing Tinofedrine as a positive control in MID research models.

Pharmacological Profile & Mechanism of Action

Tinofedrine operates as an agonist across both alpha- and beta-adrenergic systems. In the context of cerebrovascular insufficiency, peripheral vasodilators often fail due to the "cerebral steal" phenomenon—where blood is shunted away from ischemic zones to healthy tissue. Tinofedrine circumvents this by selectively2[2]. In MID, the ischemic cascade leads to rapid depletion of ATP and subsequent excitotoxicity. Tinofedrine’s dual action—vascular engorgement and metabolic stabilization—provides a unique mechanistic template for cerebroprotectant drug development.

Fig 1. Pharmacological signaling and hemodynamic pathway of Tinofedrine in cerebral ischemia.

Quantitative Efficacy Data in Ischemic Models

The translational value of Tinofedrine is anchored in both human clinical trials and rodent models of cerebral ischemia. In a landmark double-blind study involving patients with MID,3[3]. Similarly, in rodent models utilizing carotid ligation combined with hypoxemia, the drug normalized the cerebral energy state.

Model / Subject	Pathological Condition	Tinofedrine Dose	Baseline Metric	Post-Treatment Metric	Efficacy / % Change
Human (MID)	Reduced CBF	Intravenous	43.3 ml/100g/min	55.5 ml/100g/min	+28% CBF
Human (Infarct)	Subacute Cerebral Infarction	0.12 - 0.17 mg/kg IV	Depressed Perfusion	Increased Perfusion	+20% CBF
Rat (In Vivo)	Hypoxemic / Hypotensive	Intravenous	Depleted ATP/Glucose	Normalized Energy State	Metabolic Rescue

Data synthesized from Merory et al. (1978)[3], Obermeier et al. (1978)[2], and related subacute infarction studies[4].

Self-Validating Experimental Protocol: The Hypoxemic Carotid Ligation Model

To accurately model the stepwise ischemic insults characteristic of MID, researchers must overcome the compensatory collateral circulation provided by the rodent Circle of Willis. The following protocol integrates bilateral common carotid artery occlusion (BCCAO) with controlled hypoxemia, providing a self-validating framework to test cerebroprotectants.

Fig 2. Experimental workflow for evaluating Tinofedrine in a multi-infarct dementia rat model.

Step-by-Step Methodology:

• Step 1: Subject Preparation & Baseline Monitoring

  • Action: Anesthetize adult male Wistar rats using isoflurane (induction 4%, maintenance 1.5-2%). Cannulate the femoral artery for continuous mean arterial pressure (MAP) monitoring and arterial blood gas (ABG) sampling.

  • Causality: Strict physiological monitoring is required because volatile anesthetics can independently alter cerebrovascular autoregulation, confounding the drug's true hemodynamic effect.

  • Validation Checkpoint: Ensure baseline MAP is stable (90-110 mmHg) and PaO2​ is within physiological limits (>90 mmHg) before proceeding.

• Step 2: Induction of Ischemia (BCCAO + Hypoxemia)

  • Action: Isolate the bilateral common carotid arteries via a midline cervical incision and apply atraumatic microvascular clips. Concurrently, adjust the ventilator to 2[2].

  • Causality: Carotid occlusion alone in rats often fails to produce severe ischemia due to the Circle of Willis. Adding systemic hypoxemia reliably mimics the severe, global perfusion deficits seen in advanced MID.

  • Validation Checkpoint: Utilize Laser Doppler Flowmetry (LDF) through a thinned cranial window over the parietal cortex. Ischemia is validated only if the LDF signal drops by ≥ 60% from baseline.

• Step 3: Drug Administration

  • Action:4[4]. Maintain a vehicle-treated control group.

  • Causality: IV administration ensures immediate systemic distribution, allowing researchers to capture the acute phase of vasodilation and metabolic rescue before irreversible neuronal necrosis occurs.

• Step 4: Hemodynamic and Metabolic Quantification

  • Action: Continuously record LDF and MAP for 60 minutes post-administration. Euthanize subjects via focused microwave irradiation to instantly halt brain metabolism. Extract cortical tissue for fluorometric quantification of ATP, ADP, AMP, and regional glucose concentrations.

  • Causality: Microwave irradiation is critical; standard decapitation allows post-mortem ischemia to rapidly degrade ATP, destroying the metabolic data Tinofedrine is meant to rescue.

  • Validation Checkpoint: The energy charge potential (ECP) in the vehicle group must be significantly depressed compared to sham-operated controls to validate the ischemic insult.

Conclusion

While 1[1], its pharmacological profile remains highly relevant for modern cerebroprotectant research. By understanding the causality between its adrenergic agonism, targeted cerebral vasodilation, and metabolic rescue, researchers can utilize Tinofedrine as a highly effective positive control in the development of next-generation therapeutics for multi-infarct dementia.

References

• Merory J, Du Boulay GH, Marshall J, Morris J, Russell RW, Symon L, Thomas DJ. "Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia." Journal of Neurology, Neurosurgery, and Psychiatry. URL:[Link]

• Obermeier K, Thiemer K, von Schlichtegroll A. "[The influence of tinofedrine on cerebral energy metabolism in normotensive, hypotensive and hypoxemic rats after carotis ligation]." Arzneimittelforschung. URL:[Link]

• Wikipedia Contributors. "Tinofedrine." Wikipedia, The Free Encyclopedia. URL: [Link]

• "[The effect of tiofedrine on brain perfusion in patients with cerebrovascular insufficiency]." Zeitschrift für die gesamte innere Medizin und ihre Grenzgebiete. URL:[Link]

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• 1. Tinofedrine - Wikipedia [en.wikipedia.org]
• 2. [The influence of tinofedrine on cerebral energy metabolism in normotensive, hypotensive and hypoxemic rats after carotis ligation (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. [The effect of tiofedrine on brain perfusion in patients with cerebrovascular insufficiency] - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Pathways and Biotransformation of Tinofedrine: A Comprehensive Technical Guide

Executive Summary

Tinofedrine (D 8955, Novocebrin) is a sympathomimetic amine and cerebral vasodilator structurally characterized as an N-substituted norephedrine derivative. Its pharmacological efficacy relies on its ability to cross the blood-brain barrier—a property conferred by its high lipophilicity. However, this same lipophilicity dictates that the unchanged drug cannot be efficiently cleared by the renal system. Consequently, Tinofedrine undergoes complete hepatic metabolism prior to elimination[1]. This whitepaper provides a mechanistic deep-dive into its biotransformation pathways, pharmacokinetic parameters, and the analytical protocols required to profile its metabolites accurately.

Molecular Profile and Pharmacological Context

Chemically, Tinofedrine is N-(3,3-di(thiophen-3-yl)allyl)norephedrine. The presence of the bulky, highly lipophilic 3,3-dithienylallyl group attached to the norephedrine core significantly increases its partition coefficient (logP). While this is optimal for central nervous system (CNS) penetration, it creates a pharmacokinetic bottleneck: the parent compound must be aggressively functionalized (Phase I) and masked with highly polar groups (Phase II) to facilitate biliary and renal excretion.

Phase I Biotransformation: Unmasking Polar Groups

The Phase I metabolism of Tinofedrine is primarily driven by the hepatic Cytochrome P450 (CYP450) system, which targets the molecule's lipophilic moieties to expose or introduce polar functional groups.

• N-Dealkylation : The N-allyl bond is a classic metabolic hotspot. CYP-mediated oxidative cleavage of this bond results in the loss of the 3,3-di(thiophen-3-yl)allyl group, yielding norephedrine and corresponding di-thienyl propenal derivatives. This step is crucial as it drastically reduces the molecular weight and lipophilicity of the compound.

• Aromatic Hydroxylation : The thiophene rings and the phenyl ring of the norephedrine core are susceptible to hydroxylation. This oxidation creates phenolic and thiophenolic hydroxyl groups, which serve as direct substrates for downstream conjugating enzymes.

Phase II Conjugation: The "Three Conjugates"

Phase II metabolism is the dominant clearance mechanism for Tinofedrine. Seminal pharmacokinetic studies established that Tinofedrine and its Phase I metabolites undergo complete hepatic metabolism, forming three distinct conjugates in mammalian models[1][2].

• O-Glucuronidation : UDP-glucuronosyltransferases (UGTs) target the inherent benzylic hydroxyl group of the norephedrine core, as well as any newly formed hydroxyl groups from Phase I, forming bulky, highly water-soluble O-glucuronides.

• Sulfation : Sulfotransferases (SULTs) compete with UGTs to transfer a sulfate group to the hydroxyl moieties, forming sulfate conjugates.

• N-Glucuronidation : The secondary amine (if the N-allyl group remains intact) or the primary amine (post-dealkylation) can undergo N-glucuronidation, forming the third major conjugate species.

Figure 1: Hepatic biotransformation pathway of Tinofedrine into Phase II conjugates.

Quantitative Data: Pharmacokinetic Summary

To facilitate comparison, the core pharmacokinetic and metabolic parameters of Tinofedrine are summarized below. Because only the unchanged drug can exert cerebrovascular effects, understanding these parameters is critical for dosing regimens.

Parameter	Value / Characteristic	Causality / Clinical Implication
Elimination Half-Life	3.0 – 3.8 hours	Dictates the need for multiple daily doses or sustained-release formulations to maintain therapeutic plasma levels[2].
Metabolic Clearance	Complete Hepatic	High lipophilicity prevents renal excretion of the parent drug; hepatic impairment will significantly alter drug exposure[1].
Major Metabolites	3 Distinct Conjugates	Glucuronides and sulfates ensure the molecule is polar enough for rapid renal/biliary transport[1].
Kinetics	Linear Elimination	Ensures a predictable dose-exposure relationship within the therapeutic window[2].

Experimental Methodologies: Self-Validating LC-MS/MS Protocol

To accurately profile the biotransformation of Tinofedrine, a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow is required. As a Senior Application Scientist, I emphasize that every protocol must be a self-validating system . The following methodology ensures both qualitative identification and quantitative accuracy by embedding internal quality controls directly into the workflow.

Figure 2: Self-validating LC-MS/MS workflow for Tinofedrine metabolite profiling.

Step-by-Step Workflow:

• Sample Preparation (Protein Precipitation & SPE) :

  • Procedure: Spike 100 µL of plasma/urine with 10 µL of an internal standard (e.g., deuterated Tinofedrine-d3) to validate extraction recovery. Add 300 µL of ice-cold acetonitrile to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes.

  • Causality: Acetonitrile disrupts protein-drug binding, releasing conjugated metabolites that would otherwise be lost in the pellet. The internal standard ensures that any matrix effects or volumetric losses during extraction are mathematically corrected, validating the extraction efficiency.

• Chromatographic Separation (UHPLC) :

  • Procedure: Inject 5 µL of the supernatant onto a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The hydrophobic C18 stationary phase effectively separates the highly polar Phase II conjugates (which elute early) from the lipophilic parent drug (which elutes later), preventing ion suppression in the mass spectrometer.

• High-Resolution Mass Spectrometry (HRMS) :

  • Procedure: Operate a Q-TOF or Orbitrap mass spectrometer in positive electrospray ionization (ESI+) mode. Utilize data-dependent acquisition (DDA) to trigger MS/MS fragmentation on the top 5 most intense ions.

  • Causality: HRMS provides exact mass measurements (mass error < 5 ppm), allowing for the calculation of empirical formulas. MS/MS fragmentation patterns (e.g., observing a neutral loss of 176 Da) definitively confirm the presence of a glucuronide conjugate.

• Data Processing and System Validation :

  • Procedure: Apply mass defect filtering (MDF) based on the exact mass of Tinofedrine. Run blank matrix samples before and after the analytical batch.

  • Causality: MDF isolates true metabolites from endogenous background noise. Blank injections validate the system by proving the absence of column carryover, ensuring the trustworthiness of the final metabolite profile.

Conclusion

The biotransformation of Tinofedrine is a textbook example of how the mammalian hepatic system handles lipophilic, centrally acting xenobiotics. Through a coordinated sequence of Phase I oxidations and Phase II conjugations—ultimately yielding three primary conjugates—the body efficiently neutralizes and eliminates the drug. By employing rigorous, self-validating LC-MS/MS protocols, researchers can accurately map these pathways, ensuring robust pharmacokinetic profiling during drug development and clinical monitoring.

References

• Studies on the pharmacokinetics and metabolism of tinofedrine. Obermeier K, Niebch G, Thiemer K, Vergin H. Arzneimittel-Forschung. 1978;28(8):1360-7. URL:[Link]

• Excretion of norephedrine by man after oral administration. Researcher.life. URL: [Link]

• Tinofedrine. Grokipedia. URL: [Link]

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Tinofedrine (D8955): Synergistic Modulation of Monoamine Oxidase and Adrenergic Systems in Cerebrovascular Pharmacology

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Tinofedrine, investigated under the developmental code Homburg D8955 and the proposed brand name Novocebrin, is a highly specialized sympathomimetic amine and cerebral vasodilator. Structurally classified as a dithienylamine derivative of l-norephedrine, it belongs to the family of substituted β-hydroxyamphetamines. Unlike traditional psychostimulants, Tinofedrine exhibits a unique polypharmacological profile: it acts as a direct and indirect β-adrenergic agonist while simultaneously functioning as a partial inhibitor of monoamine oxidase (MAO). This whitepaper deconstructs the biochemical causality behind Tinofedrine's mechanism of action, details its hemodynamic profile, and provides rigorously self-validating experimental protocols for evaluating its dual-pathway efficacy.

Structural Pharmacology and Mechanism of Action

The Adrenergic Pathway: Inotropic and Vasodilatory Dynamics

Tinofedrine primarily exerts its effects through the sympathetic nervous system. As a substituted β-hydroxyamphetamine, the presence of the β-hydroxyl group significantly reduces its lipophilicity compared to parent amphetamines[1]. This structural modification restricts its ability to cross the blood-brain barrier, thereby minimizing central psychostimulatory effects and localizing its action to peripheral and cerebrovascular targets.

In2, Tinofedrine induces a remarkable increase in cardiac output via positive inotropic (contractility) and chronotropic (heart rate) stimulation, coupled with a simultaneous reduction in peripheral vascular resistance[2]. Crucially, when compared to typical β-agonists at inotropically equieffective doses, Tinofedrine demonstrates a much weaker chronotropic effect[3]. This favorable inotropic-to-chronotropic ratio ensures that the increased myocardial workload is safely equalized by sufficient coronary vasodilation and oxygen supply.

The Monoamine Oxidase (MAO) Inhibition Pathway

The secondary, yet highly synergistic, mechanism of Tinofedrine involves the partial inhibition of monoamine oxidase (MAO). MAO is the mitochondrial enzyme responsible for the oxidative deamination and catabolism of catecholamines (such as norepinephrine and dopamine). By1, substituted β-hydroxyamphetamines prevent the rapid breakdown of the very neurotransmitters whose release they stimulate[1]. This creates a localized amplification loop: Tinofedrine promotes the presynaptic release of norepinephrine, while its MAO-inhibitory action ensures these catecholamines remain active in the synaptic cleft for an extended duration, thereby amplifying the downstream β-adrenergic signaling.

Clinical Translation: Multi-Infarct Dementia

The culmination of these mechanisms makes Tinofedrine a potent cerebral vasodilator. In human clinical trials involving 4, intravenous administration of Tinofedrine significantly increased cerebral blood flow by 28% (from a mean of 43.3 to 55.5 ml/100 g/min )[4].

Pathway Visualization

The following diagram illustrates the logical causality and synergistic relationship between Tinofedrine's interaction with the MAO and adrenergic systems.

Fig 1: Synergistic dual-pathway mechanism of Tinofedrine via MAO inhibition and adrenergic agonism.

Quantitative Data Synthesis

To facilitate rapid comparison for drug development professionals, the pharmacological and hemodynamic profiles of Tinofedrine are summarized below.

Table 1: In Vivo Hemodynamic Profile of Tinofedrine (Canine & Human Models)

Physiological Parameter	Baseline State	Post-Tinofedrine Effect	Mechanistic Driver	Clinical Implication
Cardiac Output	Normal	Significantly Increased	β-adrenergic agonism	Improved systemic perfusion
Heart Rate	Normal	Mildly Increased	Weak chronotropic effect	Lower risk of tachycardia vs. pure β-agonists
Peripheral Resistance	Normal	Decreased	Smooth muscle relaxation	Reduced cardiac afterload
Cerebral Blood Flow	43.3 ml/100g/min	55.5 ml/100g/min (+28%)	Cerebral vasodilation	Efficacy in multi-infarct dementia

Table 2: Pharmacological Target Affinities

Target System	Interaction Type	Biochemical Consequence
β-Adrenergic Receptors	Direct/Indirect Agonist	Myocardial stimulation, vasodilation
Monoamine Oxidase (MAO)	Partial Inhibitor	Attenuation of catecholamine breakdown
Presynaptic Terminals	Release Promoter	Increased synaptic norepinephrine concentration

Experimental Protocols & Methodologies

To ensure scientific integrity and trustworthiness (E-E-A-T), the following protocols are designed as self-validating systems. They explain why specific techniques are chosen to evaluate Tinofedrine's dual mechanisms.

Protocol 1: In Vivo Assessment of Regional Cerebral Blood Flow (Microsphere Method)

Causality & Rationale: 2 are utilized because they lodge in the precapillary network upon injection[2]. This provides a highly accurate, snapshot quantification of regional perfusion (brain, myocardium, kidneys) without altering the delicate microvascular architecture, which is critical when evaluating a potent vasodilator like Tinofedrine.

Step-by-Step Methodology:

• Subject Preparation: Induce anesthesia in the canine model. Catheterize the left ventricle (for microsphere injection) and the descending aorta (for reference blood sampling).

• Baseline Measurement: Inject a baseline batch of isotope-labeled microspheres (e.g., 141 Ce) into the left ventricle while simultaneously withdrawing the reference arterial blood sample at a constant rate.

• Drug Administration: Administer Tinofedrine hydrochloride (0.12 to 0.17 mg/kg) intravenously. Allow 15 minutes for hemodynamic stabilization.

• Post-Drug Measurement: Inject a second batch of microspheres labeled with a different isotope (e.g., 85 Sr) and repeat the reference blood withdrawal.

• Tissue Harvesting & Analysis: Euthanize the subject. Excise and weigh target tissues (cerebral cortex, myocardium).

• Scintillation Counting: Measure the radioactivity of the tissue samples and reference blood in a gamma counter.

• Self-Validation Check: Calculate regional blood flow using the formula: Tissue Flow = (Tissue Radioactivity / Reference Blood Radioactivity) × Withdrawal Rate. The use of dual isotopes acts as an internal control, ensuring baseline and post-drug states are directly comparable within the same microvascular bed.

Protocol 2: In Vitro Fluorometric MAO Inhibition Assay

Causality & Rationale: To isolate Tinofedrine's MAO-inhibitory properties from its direct adrenergic effects, an in vitro assay using isolated mitochondria is required. Kynuramine is chosen as the substrate because its MAO-catalyzed deamination produces 4-hydroxyquinoline, a highly fluorescent compound, allowing for sensitive, real-time kinetic tracking.

Step-by-Step Methodology:

• Mitochondrial Isolation: Isolate mitochondria from rat brain homogenates via differential centrifugation to obtain a rich source of both MAO-A and MAO-B isoforms.

• Reagent Preparation: Prepare a reaction buffer (0.1 M potassium phosphate, pH 7.4). Prepare Tinofedrine solutions in logarithmic concentration gradients (10 nM to 100 μM).

• Incubation: In a 96-well microplate, combine 100 μL of reaction buffer, 50 μL of the mitochondrial suspension, and 20 μL of the Tinofedrine test solution. Incubate at 37°C for 10 minutes to allow drug-enzyme binding.

• Reaction Initiation: Add 30 μL of kynuramine (final concentration 50 μM) to initiate the reaction. Incubate for exactly 30 minutes at 37°C.

• Termination & Detection: Stop the reaction by adding 100 μL of 10% trichloroacetic acid. Centrifuge the plate to pellet proteins. Transfer the supernatant to a black reading plate and add 1 M NaOH to maximize fluorescence.

• Fluorometric Reading: Measure fluorescence at Ex/Em = 315/380 nm.

• Self-Validation Check: Include a vehicle-only well (100% enzyme activity) and a well treated with 10 μM tranylcypromine (a known, irreversible MAO inhibitor; 0% activity). This establishes a validated dynamic range, ensuring any observed reduction in fluorescence accurately reflects Tinofedrine's partial MAO inhibition.

References

• TINOFEDRINE - Inxight Drugs - ncats National Center for Advancing Translational Sciences (NCATS).[Link]

• Substituted β-hydroxyamphetamine Wikipedia, The Free Encyclopedia.[Link]

• Investigations on the general effects of tinofedrine on heart and blood circulation PubMed - National Institutes of Health (NIH).[Link]

• Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia Journal of Neurology, Neurosurgery, and Psychiatry (BMJ). [Link]

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Protocols & Analytical Methods

Application Note: Quantifying Tinofedrine-Induced Tissue Perfusion Using Radioactive Tracer Microspheres

Introduction and Mechanistic Rationale

Tinofedrine (D 8955) is a potent sympathomimetic derivative of l-norephedrine, utilized primarily as a cerebral and peripheral vasodilator[1]. In experimental and clinical hemodynamics, intravenous administration of Tinofedrine induces a remarkable increase in cardiac output via positive inotropic and chronotropic stimulation, while simultaneously reducing peripheral vascular resistance[2].

To accurately map and quantify the homogeneous increase in tissue perfusion induced by Tinofedrine across the brain, myocardium, kidneys, and liver, researchers rely on the radioactive tracer microsphere technique [2]. This method remains the gold standard for absolute regional blood flow (RBF) quantification because it physically traps gamma-emitting isotopes within the precapillary beds of target organs.

The Causality of the Microsphere Method

The methodology is grounded in precise physiological and physical causality:

• Injection Site (Left Atrium): Microspheres must be injected into the left atrium rather than the ventricle. This ensures complete, uniform mixing with arterial blood before ejection, preventing "streaming" artifacts that skew distribution.

• Particle Size (15 µm): Carbonized plastic microspheres sized at 15 µm are large enough to be completely trapped in the first precapillary bed they encounter, yet small enough to avoid causing significant hemodynamic obstruction or ischemia[3].

• The Reference Sample: By withdrawing arterial blood at a known, constant rate during injection, the syringe acts as an "artificial organ." This allows researchers to convert relative radioactivity into absolute blood flow (mL/min/g).

Tinofedrine mechanism of action and radioactive microsphere distribution pathway.

Experimental Protocol: Dual-Isotope Perfusion Tracking

The following step-by-step methodology describes a dual-isotope workflow to measure baseline and post-Tinofedrine perfusion in an anesthetized mammalian model (e.g., canine or rodent).

Step 1: Surgical Preparation & Catheterization

• Anesthetize the subject and maintain strict physiological homeostasis (pCO2, pO2, pH, and core temperature). Alterations in blood gases will independently alter cerebral blood flow, confounding Tinofedrine's effects.

• Insert a pigtail catheter into the left atrium via the transseptal route or direct thoracotomy.

• Insert a withdrawal catheter into the descending aorta or femoral artery.

Step 2: Baseline Perfusion Measurement (Isotope 1)

• Select the first microsphere suspension (e.g., 141 Ce). Vigorously vortex for 5 minutes and place in an ultrasonic bath to break up any aggregates.

• Inject approximately 1.0 to 2.0 million microspheres into the left atrium over 10–15 seconds.

• Simultaneously , activate a precision withdrawal pump connected to the arterial catheter to draw the reference blood sample at a constant rate (e.g., 2.0 mL/min). Continue withdrawal for exactly 2 minutes post-injection to ensure all circulating spheres are captured.

Step 3: Tinofedrine Administration

• Administer Tinofedrine hydrochloride intravenously at a therapeutic dose of 0.12 to 0.17 mg/kg body weight[4].

• Allow 10–15 minutes for the drug to reach peak hemodynamic effect, characterized by stabilized vasodilation and increased cardiac output[2].

Step 4: Post-Drug Perfusion Measurement (Isotope 2)

• Select a second microsphere suspension with a distinct energy spectrum (e.g., 85 Sr) to prevent signal overlap.

• Inject the spheres and simultaneously withdraw the second arterial reference blood sample using the exact parameters from Step 2.

Step 5: Tissue Harvesting and Gamma Counting

• Euthanize the animal. Harvest the target organs (brain, myocardium, kidneys, liver).

• Weigh each tissue sample to the nearest milligram.

• Place the tissue samples and the reference blood samples into a multi-channel gamma scintillation counter.

Step-by-step experimental workflow for dual-isotope microsphere perfusion tracking.

Data Presentation and Quantification

Absolute Regional Blood Flow (RBF) is calculated using the artificial organ principle:

RBF (mL/min/g) = (C tissue​ × Q ref​ ) / (C ref​ × W tissue​ )

• C tissue​ : Radioactivity of the tissue sample (cpm)

• Q ref​ : Withdrawal rate of the reference blood (mL/min)

• C ref​ : Radioactivity of the reference blood sample (cpm)

• W tissue​ : Weight of the tissue sample (g)

Table 1: Optimal Isotope Selection for Dual-Perfusion Tracking

To avoid spectral overlap during gamma counting, isotopes must be chosen with sufficiently separated peak energies.

Injection Sequence	Isotope	Half-Life	Peak Gamma Energy (keV)	Rationale for Selection

| Baseline (Pre-Drug) | Cerium-141 ( 141 Ce) | 32.5 days | 145 | Low energy, easily shielded, excellent baseline marker. | | Test (Post-Tinofedrine) | Strontium-85 ( 85 Sr) | 64.8 days | 514 | High energy, distinct peak prevents spectral overlap with 141 Ce. |

Table 2: Expected Quantitative Changes Post-Tinofedrine (0.12 - 0.17 mg/kg)

Clinical and experimental data demonstrate that Tinofedrine significantly enhances perfusion across multiple organ systems[2],[4].

Target Tissue	Baseline Perfusion	Post-Tinofedrine Perfusion	Expected Change	Reference
Cerebral Blood Flow (CBF)	~43.3 mL/100g/min	~55.5 mL/100g/min	+28% Increase	[1]
Myocardium	Baseline	Homogeneous Increase	Significant Increase	[2]

| Kidneys | Baseline | Homogeneous Increase | Significant Increase |[2] |

Self-Validating Quality Control (Trustworthiness)

A robust experimental protocol must be self-validating. To ensure the integrity of the Tinofedrine perfusion data, the following quality control metrics must be satisfied prior to data acceptance:

• Statistical Poisson Accuracy (>400 Spheres): The distribution of microspheres follows Poisson statistics. To achieve a 95% confidence interval with a maximum error margin of 5%, every individual tissue sample must contain a minimum of 400 trapped microspheres. Samples yielding fewer than 400 spheres must be excluded from the final RBF analysis.

• Streaming Verification (Renal Symmetry): Because the kidneys receive a massive, parallel fraction of cardiac output, renal blood flow must be symmetric. The calculated RBF for the left kidney must not differ from the right kidney by more than 10%. A variance >10% indicates inadequate mixing of the spheres in the left atrium (a "streaming effect"), invalidating the systemic distribution assumption.

• Hemodynamic Inertia: The physical injection of the microsphere suspension must not alter the baseline mean arterial pressure (MAP) or heart rate by more than 5%. If the injection causes a hemodynamic spike, the spheres are acting as an active variable rather than a passive tracer.

References

• Stroman F, Thiemer K.
• Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia.
• Ott E, Lechner H. The effect of tiofedrine on brain perfusion in patients with cerebrovascular insufficiency. Z Gesamte Inn Med. 1981.
• Review: Radioactive Microspheres for Medical Applic
• Delgado G, et al. Measure of blood flow by the multiple radioactive microsphere technique in radiated gastrointestinal tissue. Am J Clin Oncol. 1983.

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• 3. magneticmicrosphere.com [magneticmicrosphere.com]
• 4. [The effect of tiofedrine on brain perfusion in patients with cerebrovascular insufficiency] - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation and formulation of Tinofedrine solutions for intravenous injection

Application Note: Formulation and Aseptic Preparation of Tinofedrine Hydrochloride for Intravenous Injection

Introduction & Physicochemical Profiling

Tinofedrine is a potent dithienylamine derivative that functions as a cerebral and coronary vasodilator. Pharmacologically, it exhibits positive inotropic and chronotropic effects while simultaneously reducing peripheral vascular resistance, ensuring that increased cardiac workload is equalized by sufficient myocardial supply[1]. Clinical and preclinical studies have demonstrated its efficacy in normalizing disturbed cerebral energy metabolism—particularly in ischemic or hypoxic states—when administered via intravenous (IV) injection at typical doses ranging from 0.12 to 0.17 mg/kg[2][3].

However, formulating Tinofedrine for parenteral administration presents unique physicochemical challenges. The molecule contains highly hydrophobic thiophene rings alongside a basic amine. While utilizing the hydrochloride salt form (Tinofedrine HCl, MW: 391.97 g/mol ) significantly improves aqueous solubility compared to its free base[4], the risk of precipitation at physiological pH or during prolonged storage necessitates a rigorously controlled formulation environment. Advanced delivery systems occasionally utilize lipid emulsions (e.g., Intralipid) and co-solvents to maintain drug dispersion[5][6].

This application note details the causality-driven formulation strategies and step-by-step protocols for preparing a stable, isotonic Tinofedrine HCl intravenous solution suitable for preclinical and clinical drug development.

Formulation Rationale and Causality Analysis

The design of an IV formulation must operate as a self-validating system where every excipient serves a mechanistic purpose, and the final analytical testing confirms the initial physicochemical assumptions:

• Solubilization via pH Control: Tinofedrine is a weak base. To maintain the active pharmaceutical ingredient (API) in its ionized, water-soluble state, the formulation pH must be kept below its pKa. A target pH of 4.5 to 5.5 is selected to maximize solubility while remaining within the acceptable tolerability range for peripheral IV infusion (preventing phlebitis).

• Co-solvency and Micellar Systems: For higher concentration bolus injections where aqueous solubility is exceeded, the addition of 1% (v/v) ethanol acts as a primary co-solvent. The ethanol disrupts the crystalline lattice of the hydrophobic moieties, allowing subsequent incorporation into a lipid emulsion (e.g., soybean oil-based) to partition the lipophilic domains[5].

• Tonicity Adjustment: Intravenous solutions must be isotonic with blood plasma (~290 mOsm/kg) to prevent erythrocyte hemolysis or crenation. Sodium chloride (0.9%) is utilized here as the primary osmotic agent.

Logical relationship between Tinofedrine's physicochemical properties and formulation strategies.

Quantitative Specifications

To ensure the formulation acts as a self-validating system, the final product must be tested against strict quantitative parameters. The table below summarizes the target physicochemical and quality control specifications for the Tinofedrine HCl IV solution.

Parameter	Target Specification	Analytical Method	Mechanistic Rationale
API Concentration	2.0 mg/mL	RP-HPLC (UV at 220 nm)	Aligns with 0.12–0.17 mg/kg clinical dosing regimens[2].
pH	4.5 – 5.5	Potentiometry	Maintains amine ionization; prevents free-base precipitation.
Osmolality	285 – 310 mOsm/kg	Freezing Point Depression	Ensures isotonicity with human plasma to protect erythrocytes.
Particulate Matter	USP <788> limits	Light Obscuration	Critical safety metric to prevent capillary occlusion.
Bacterial Endotoxin	< 0.25 EU/mL	LAL Assay	Prevents pyrogenic and inflammatory responses in vivo.
Sterility	No growth (14 days)	USP <71> Filtration	Mandatory requirement for all parenteral administration.

Experimental Protocols: Step-by-Step Methodology

Note: All procedures must be conducted under ISO Class 5 (Class 100) laminar flow conditions using depyrogenated glassware and sterile, endotoxin-free reagents.

Protocol A: Preparation of Aqueous Tinofedrine HCl Solution (2 mg/mL)

Materials:

• Tinofedrine Hydrochloride API (Purity >98%)[4]

• Water for Injection (WFI), USP

• Sodium Chloride, USP

• 0.1 N Hydrochloric Acid (HCl) and 0.1 N Sodium Hydroxide (NaOH)

• 0.22 µm Polyethersulfone (PES) sterilizing-grade filter

Step-by-Step Procedure:

• Vehicle Preparation: Dispense 80% of the final target volume of WFI into a depyrogenated compounding vessel. Maintain the water temperature at 20–25°C.

• Tonicity Adjustment: Add 9.0 mg/mL of Sodium Chloride to the WFI. Stir at 400 RPM using a magnetic stirrer until completely dissolved to create an isotonic 0.9% NaCl baseline.

• API Solubilization: Gradually add 2.0 mg/mL of Tinofedrine HCl to the vortex of the stirring solution. Continue stirring for 30 minutes.

  • Causality Note: Slow addition prevents the hydrophobic API from clumping, ensuring maximal surface area for rapid dissolution.

• pH Adjustment: Measure the pH of the solution. Using a calibrated micropipette, add 0.1 N HCl or 0.1 N NaOH dropwise to adjust the pH to the target range of 5.0 ± 0.2.

• Volume Make-up: Add WFI to reach 100% of the final target volume. Stir for an additional 10 minutes to ensure absolute homogeneity.

• Pre-Filtration: Pass the solution through a 0.45 µm PVDF filter to reduce bioburden and remove any undissolved micro-particulates prior to the final sterilization step.

• Sterile Filtration & Filling: In a biosafety cabinet, filter the solution through a 0.22 µm PES membrane directly into sterile, depyrogenated Type I glass vials.

  • Causality Note: PES is specifically selected over Nylon or Cellulose Acetate due to its low protein/drug binding characteristics, ensuring no loss of the active lipophilic API to the filter matrix.

• Capping and Sealing: Stopper the vials with sterile fluoropolymer-coated elastomeric closures and seal with aluminum crimps.

Aseptic workflow for the compounding and manufacturing of Tinofedrine IV solutions.

Protocol B: Preparation of Lipid-Based Tinofedrine Emulsion (For High-Dose Applications)

For applications requiring higher concentrations where the aqueous solubility limit of the API is exceeded, a lipid emulsion vehicle is utilized[5][6].

• API Solubilization: Dissolve 20 mg of Tinofedrine HCl in 1 mL of absolute Ethanol (1% of final volume) to disrupt the crystalline structure.

• Lipid Incorporation: Slowly inject the ethanol-API solution into 99 mL of a sterile 20% Intralipid™ (soybean oil, egg yolk phospholipids, and glycerin) emulsion under continuous high-shear homogenization (8,000 RPM for 5 minutes).

• Equilibration: Allow the emulsion to equilibrate at room temperature for 1 hour.

  • Causality Note: This equilibration period allows the hydrophobic thiophene rings to partition fully into the oil phase while the ionized amine stabilizes at the oil-water interface.

• Sterilization: Because emulsions cannot be easily sterile-filtered through 0.22 µm membranes due to lipid droplet size, this process must be conducted entirely under strict aseptic conditions using pre-sterilized components.

Conclusion

The successful intravenous formulation of Tinofedrine HCl requires a deep understanding of its dual hydrophobic-hydrophilic nature. By strictly controlling the pH to exploit the basic amine, and utilizing appropriate co-solvents or lipid carriers when necessary, formulation scientists can develop stable, self-validating parenteral systems that ensure precise, safe delivery of this critical cerebral vasodilator.

References

• Patent Application Publication Pub. No.: US 2006/0258723 A1. Googleapis.com.
• Patent Application Publication Pub. No.: US 2005/028834.0 A1. Googleapis.com.
• Tinofedrine. Grokipedia.
• The influence of tinofedrine on cerebral energy metabolism in normotensive, hypotensive and hypoxemic rats after carotis ligation. PubMed.
• TINOFEDRINE HYDROCHLORIDE. Inxight Drugs.
• Tinofedrine HCl | CAS#50776-39-1 (HCl) | vasodilator. MedKoo Biosciences.

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• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for the Extraction of Tinofedrine from Biological Tissues

Abstract

This document provides a comprehensive guide for the extraction of Tinofedrine from various biological tissues. As a substituted β-hydroxyamphetamine, Tinofedrine presents unique challenges and opportunities for analytical method development.[1] This guide moves beyond simple procedural lists to explain the underlying physicochemical principles that govern method selection and optimization. We present detailed, field-tested protocols for Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), designed for robustness and reproducibility. Each protocol is framed within the broader context of bioanalytical method validation as stipulated by regulatory bodies such as the U.S. Food and Drug Administration (FDA), ensuring that the generated data is reliable and defensible.[2][3][4] This document is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and bioequivalence studies.

Introduction: The Analytical Challenge of Tinofedrine

Tinofedrine, (+)-(R)-α-[(S)-1-[(3,3-di-3-thienylallyl)amino]-ethyl]-benzyl-alcohol, is a cerebrally active compound belonging to the class of substituted β-hydroxyamphetamines.[1][5] The accurate quantification of Tinofedrine in biological matrices such as plasma, urine, and organ homogenates is critical for understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

The primary analytical challenge stems from its chemical structure. The presence of a β-hydroxyl group increases its hydrophilicity and reduces lipophilicity compared to corresponding amphetamine analogues.[1] This property directly influences the choice of extraction solvents and sorbents. Furthermore, as an amine, its extraction is highly pH-dependent. The goal of any extraction method is to efficiently isolate Tinofedrine from endogenous interferences (e.g., proteins, lipids, salts) while ensuring high recovery and minimal matrix effects, a critical consideration for sensitive detection methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][6][7]

This guide provides the theoretical grounding and practical steps to develop and implement a robust extraction strategy for Tinofedrine.

Foundational Principles: Method Selection Rationale

Choosing an appropriate extraction technique is the most critical step in the bioanalytical workflow. The decision between methods like Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE) depends on the required sample cleanliness, desired concentration factor, and throughput needs.

• Protein Precipitation (PPT): While fast and simple, PPT is often a crude cleanup method. It involves adding a solvent (e.g., acetonitrile) or acid (e.g., trichloroacetic acid) to precipitate proteins.[8] For Tinofedrine, which is relatively polar, PPT may result in significant ion suppression or enhancement in LC-MS/MS analysis due to co-extracted endogenous components. It is generally reserved for early discovery or high-throughput screening where speed is prioritized over ultimate sensitivity and cleanliness.

• Liquid-Liquid Extraction (LLE): LLE separates analytes based on their differential solubility in two immiscible liquid phases (typically aqueous and organic).[6] For amine-containing compounds like Tinofedrine, LLE is highly effective. By adjusting the pH of the aqueous sample, the charge state of Tinofedrine can be manipulated to control its partitioning into the organic phase. This provides a significant cleanup advantage over PPT.

• Solid-Phase Extraction (SPE): SPE is a highly selective and versatile technique that separates components of a mixture based on their physical and chemical properties.[9] For Tinofedrine, reversed-phase or cation-exchange SPE sorbents are most appropriate. SPE offers the cleanest extracts, reducing matrix effects and allowing for significant sample concentration, thereby improving the lower limit of quantification (LLOQ).[10]

For most quantitative applications requiring high sensitivity and accuracy, SPE is the recommended method . LLE serves as a robust and cost-effective alternative.

Protocol I: Solid-Phase Extraction (SPE) for Tinofedrine

This protocol is optimized for the extraction of Tinofedrine from plasma or serum, utilizing a mixed-mode cation-exchange polymer-based SPE cartridge. This approach leverages both hydrophobic and ionic interactions for superior selectivity.

Principle of Mixed-Mode Cation-Exchange SPE

This method is a multi-stage process designed to selectively bind, wash, and elute Tinofedrine.

• Conditioning: The sorbent is wetted with an organic solvent (Methanol) to activate the polymer chains.

• Equilibration: The sorbent is then equilibrated with an aqueous buffer to prepare it for sample loading.

• Loading: The pre-treated, acidified sample is loaded. At a low pH, the amine group of Tinofedrine is protonated (positively charged), allowing it to bind strongly to the negatively charged cation-exchange functional groups on the sorbent. Hydrophobic interactions also contribute to retention.

• Washing: A series of washes removes interferences. An acidic wash removes neutral and acidic compounds. An organic wash removes lipids and other non-polar interferences.

• Elution: A basic organic solvent is used for elution. The high pH neutralizes the amine group on Tinofedrine, disrupting the ionic bond with the sorbent. The organic solvent disrupts the hydrophobic interaction, allowing for efficient elution of the clean analyte.

Visual Workflow for SPE

Caption: Workflow for Mixed-Mode Solid-Phase Extraction.

Detailed Step-by-Step Protocol (SPE)

Materials:

• Biological sample (e.g., 200 µL plasma)

• Mixed-mode strong cation-exchange SPE cartridges (e.g., 30 mg/1 mL)

• Internal Standard (IS) solution (e.g., a structural analogue like ephedrine-d3)

• Methanol (HPLC grade)

• Formic acid (≥98%)

• Ammonium hydroxide (≥25%)

• Deionized water

• Centrifuge, positive pressure manifold, nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Pipette 200 µL of plasma into a microcentrifuge tube.

  • Add 20 µL of IS working solution.

  • Add 200 µL of 2% (v/v) formic acid in water.

  • Vortex for 30 seconds to mix and precipitate some proteins.

  • Centrifuge at 10,000 x g for 5 minutes to pellet solids.

• SPE Cartridge Conditioning:

  • Place SPE cartridges on the manifold.

  • Pass 1 mL of methanol through each cartridge.

  • Pass 1 mL of deionized water through each cartridge.

• SPE Cartridge Equilibration:

  • Pass 1 mL of 2% (v/v) formic acid in water through each cartridge. Do not allow the sorbent bed to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample (Step 1) onto the conditioned cartridge.

  • Apply gentle vacuum or pressure to pass the sample through at a slow, steady rate (approx. 1 drop/second).

• Washing:

  • Wash 1 (Aqueous): Pass 1 mL of 2% (v/v) formic acid in water to remove polar interferences.

  • Wash 2 (Organic): Pass 1 mL of methanol to remove non-polar interferences like lipids.

  • Dry the cartridge thoroughly by applying high vacuum or pressure for 5 minutes.

• Elution:

  • Place clean collection tubes inside the manifold.

  • Add 1 mL of elution solvent (5% ammonium hydroxide in methanol, v/v) to the cartridge.

  • Allow the solvent to soak the sorbent for 1 minute before eluting slowly.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC-MS/MS system.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Protocol II: Liquid-Liquid Extraction (LLE) for Tinofedrine

This LLE protocol is a cost-effective alternative to SPE, suitable for applications where extreme sample concentration is not required. It relies on the pH-dependent partitioning of Tinofedrine into an organic solvent.

Principle of Basic LLE

Tinofedrine, as an amine-containing alkaloid-like compound, is a weak base.[11]

• In Acidic Conditions (low pH): The amine group is protonated (R-NH3+), making the molecule charged and highly soluble in the aqueous phase.

• In Basic Conditions (high pH): The amine group is deprotonated (R-NH2), making the molecule neutral and more soluble in an organic solvent.

This protocol uses a "basified" extraction. The aqueous sample is made alkaline to neutralize Tinofedrine, which is then partitioned into a water-immiscible organic solvent like methyl tert-butyl ether (MTBE) or dichloromethane.[12]

Visual Workflow for LLE

Caption: Workflow for Basified Liquid-Liquid Extraction.

Detailed Step-by-Step Protocol (LLE)

Materials:

• Biological sample (e.g., 200 µL plasma or urine)

• Internal Standard (IS) solution

• Sodium hydroxide (NaOH) solution, 1 M

• Methyl tert-butyl ether (MTBE), HPLC grade

• Centrifuge, vortex mixer, nitrogen evaporator

Procedure:

• Sample Preparation:

  • Pipette 200 µL of sample into a glass centrifuge tube.

  • Add 20 µL of IS working solution.

  • Add 50 µL of 1 M NaOH to basify the sample (target pH > 9). Vortex briefly.

• Extraction:

  • Add 1 mL of MTBE to the tube.

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and partitioning.

• Phase Separation:

  • Centrifuge at 4,000 x g for 10 minutes to achieve a clean separation between the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube, being careful not to disturb the aqueous layer or the protein interface.

• Post-Extraction Processing:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Method Validation and Performance Comparison

Every bioanalytical method must be validated to ensure its performance is reliable and reproducible for its intended purpose.[2][13] Key validation parameters are defined by FDA and ICH M10 guidelines.[4][13][14]

Parameter	SPE Method (Typical Performance)	LLE Method (Typical Performance)	Rationale & FDA Guideline[2][3]
Recovery	> 85%	70 - 90%	The extraction efficiency of the analytical method. Should be consistent and reproducible.
Matrix Effect	< 15% CV	< 25% CV	Assesses the suppression or enhancement of analyte signal by co-eluting matrix components. Critical for accuracy.
Precision (CV%)	Intra-day: < 10%Inter-day: < 15%	Intra-day: < 15%Inter-day: < 15%	Measures the closeness of repeated measurements. Assessed at multiple concentrations (LQC, MQC, HQC).
Accuracy (% Bias)	Within ±15% of nominal	Within ±15% of nominal	Measures the closeness of the mean test results to the true value.
Selectivity	High	Moderate to High	The ability to differentiate and quantify the analyte in the presence of other components.
LLOQ	Low (e.g., 0.1-1 ng/mL)	Moderate (e.g., 1-5 ng/mL)	The lowest concentration that can be quantified with acceptable precision and accuracy.
Throughput	Moderate (amenable to automation)	Moderate	The number of samples that can be processed in a given time.

Causality behind Performance:

• SPE's Superiority: The multi-step wash process in SPE is highly effective at removing both polar (aqueous wash) and non-polar (organic wash) interferences, leading to a cleaner final extract. This directly results in lower matrix effects and often higher, more consistent recovery. The ability to elute in a small volume also provides a higher concentration factor, improving the LLOQ.

• LLE's Limitations: While LLE effectively removes highly polar compounds (salts, proteins), it can co-extract endogenous materials with similar partitioning properties to Tinofedrine, leading to potentially higher matrix effects compared to SPE. Recovery can also be more variable if phase separation is incomplete.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Recovery	SPE: Incomplete elution, sorbent dried out before loading. LLE: Incorrect pH, insufficient mixing time, wrong organic solvent.	SPE: Ensure elution solvent is sufficiently basic/organic. Do not let sorbent dry after equilibration. LLE: Verify pH of aqueous phase is >9. Increase vortex time. Test an alternative solvent (e.g., Dichloromethane:Isopropanol 9:1).
High Variability (CV%)	Inconsistent pipetting, incomplete phase separation (LLE), cartridge channeling (SPE).	Review pipetting technique. Increase centrifugation time/force for LLE. Ensure slow, consistent flow rate during SPE loading.
High Matrix Effect	Co-extraction of phospholipids or other endogenous components.	SPE: Optimize wash steps with varying solvent strengths. LLE: Try a more selective organic solvent or perform a second back-extraction step.

Conclusion

The successful quantification of Tinofedrine from biological tissues is achievable with a well-designed and validated extraction protocol. Solid-Phase Extraction using a mixed-mode cation-exchange sorbent offers the highest selectivity and sensitivity, producing exceptionally clean extracts suitable for robust LC-MS/MS analysis. Liquid-Liquid Extraction provides a reliable and cost-effective alternative, particularly when the ultimate level of sensitivity is not required. The choice between these methods should be guided by the specific requirements of the study, balancing the need for sample cleanliness, throughput, and cost. Adherence to regulatory guidelines on method validation is paramount to ensure the integrity and reliability of the resulting pharmacokinetic and toxicokinetic data.

References

• Vertex AI Search. (2025, December 26).
• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation.
• Vertex AI Search. (2025, February 7).
• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• U.S. Food and Drug Administration. (2022, November).

• MDPI. (2025, November 15). Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Strategies, and Future Perspectives. [Link]

• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE).

• ResearchGate. (n.d.). Solid phase extraction of amines | Request PDF. [Link]

• Bio-protocol. (2019). Alkaloid Extraction and Thin Layer Chromatography (TLC). [Link]

• Wikipedia. (n.d.). Substituted β-hydroxyamphetamine. [Link]

• PubMed. (1990, October). Determination of tin in biological samples using gaseous hydride generation-inductively coupled plasma-atomic emission spectrometry. [Link]

• ResearchGate. (2025, December 18). New extraction technique for alkaloids.

• PubMed. (1980). [Spectroscopic characterisation of tinofedrine (author's transl)]. [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds.
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.). Supelco Guide to Solid Phase Extraction.
• PMC. (n.d.). Solid Phase Microextraction and Related Techniques for Drugs in Biological Samples.

• PMC. (2007, July 5). A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine. [Link]

• ResearchGate. (2015, July 21).

• Agilent Technologies. (2016, March 4). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals [Video]. YouTube. [Link]

• SlideShare. (n.d.). extraction of drug from biological matrix.pptx. [Link]

• PubMed. (2014, April 15). Determination of ephedrine and pseudoephedrine by field-amplified sample injection capillary electrophoresis. [Link]

• PubMed. (1983, April 22). Determination of drugs in biological samples by thin-layer chromatography-tandem mass spectrometry. [Link]

• PubMed. (2011, September 15). Sample treatment based on extraction techniques in biological matrices. [Link]

• ResearchGate. (n.d.).
• PMC. (n.d.).

• PubMed. (2012, March 25). Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution. [Link]

• Vertex AI Search. (2025, August 9).

• PubMed. (2018, May 15). A LC/MS/MS method for determination of tenofovir in human plasma and its application to toxicity monitoring. [Link]

• PMC. (2025, May 19).
• ResearchGate. (n.d.). Research Article Quantification of Amiridine in Human Plasma by High-Performance Liquid Chromatography Coupled with Electrospray Tandem Mass Spectrometry.
• Royal Society of Chemistry. (n.d.). Physicochemical properties of kafirin protein and its applications as building blocks of functional delivery systems.
• PubMed. (2025, June 3).

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Technical Notes & Optimization

Resolving solubility issues when preparing Tinofedrine stock solutions

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the formulation and dilution of highly lipophilic compounds. Tinofedrine, a sympathomimetic amine and cerebral vasodilator[1], presents unique solubility challenges during in vitro assay preparation.

This guide is designed to move beyond basic instructions. Here, we explore the physicochemical causality behind Tinofedrine's behavior in solution and provide self-validating protocols to ensure your experimental data remains robust and reproducible.

Physicochemical Profile of Tinofedrine

To solve a solubility issue, we must first understand the molecule. Tinofedrine belongs to the substituted β-hydroxyamphetamine class[2]. Its structure contains two thiophene rings and a phenyl ring, making the free base exceptionally lipophilic and practically insoluble in water (ALogS -4.43)[3]. While purchasing the hydrochloride (HCl) salt improves its dissolution profile in organic solvents, it remains highly sensitive to aqueous environments[4].

Quantitative Data Summary

Parameter	Specification
Compound Name	Tinofedrine Hydrochloride
CAS Number	50776-39-1 (HCl salt)[4]
Molecular Weight	391.97 g/mol [5]
Chemical Formula	C₂₀H₂₂ClNOS₂[4]
Primary Solvent	Anhydrous DMSO[5]
Aqueous Solubility	Poor (ALogS -4.43 for free base)[3]
Stock Storage	-20°C (Avoid freeze-thaw cycles)[5]

Troubleshooting FAQs: The Causality of Precipitation

Q1: Why does Tinofedrine precipitate the moment I dilute my DMSO stock into aqueous cell culture media? The Causality: This is a classic example of a "solvent shift." Tinofedrine HCl dissolves well in DMSO because the solvent disrupts the crystal lattice without requiring high dielectric hydration[5]. However, when introduced into an aqueous buffer, the localized concentration of water spikes. The highly hydrophobic di-thiophene moieties cannot form favorable hydrogen bonds with water, forcing the drug molecules to aggregate and nucleate into micro-precipitates[3]. Furthermore, because Tinofedrine is a secondary amine, exposing it to physiological pH (7.4) causes the molecule to deprotonate, reverting the relatively soluble HCl salt back into the highly insoluble free base[2].

Q2: How can I prevent this precipitation during intermediate and final aqueous dilutions? The Causality: You must control the thermodynamics and the pH of the system.

• Temperature Matching: Cold buffers decrease the kinetic energy of the solvent, reducing its capacity to hold the solute. Always pre-warm your buffers to 37°C.

• pH Control: Maintain a slightly acidic environment (pH 5.5 - 6.5) during intermediate dilutions to keep the amine protonated (ionized) before the final introduction to pH 7.4 media.

• Co-solvents: If your biological assay tolerates it, utilizing non-ionic surfactants (e.g., 0.1% Tween-80) or co-polymers can encapsulate the hydrophobic rings, creating a stable micellar dispersion[6].

Q3: Can I use ethanol instead of DMSO for my primary stock? The Causality: While Tinofedrine exhibits marginal solubility in ethanol, anhydrous DMSO is vastly superior for achieving high-concentration (10-50 mM) primary stocks[5]. Ethanol is highly volatile; even slight evaporation during handling will inadvertently increase the stock concentration, pushing the solution past its saturation point and causing spontaneous crystallization.

Experimental Workflows & Self-Validating Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution

Objective: Create a stable, high-concentration stock that minimizes degradation and moisture absorption.

Step-by-Step Methodology:

• Equilibration: Allow the lyophilized Tinofedrine HCl vial to equilibrate to room temperature in a desiccator before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, which will degrade the anhydrous DMSO upon addition.

• Solvent Addition: Add the calculated volume of 100% Anhydrous DMSO directly to the vial to achieve a 10 mM concentration.

• Dissolution: Vortex for 60 seconds. If the solution is not completely clear, sonicate in a water bath at room temperature for 5-10 minutes.

• Aliquot & Store: Divide the stock into single-use aliquots (e.g., 50 µL) in amber tubes to protect from light, and store immediately at -20°C[5].

Workflow for the preparation and storage of Tinofedrine HCl primary stock solutions.

Protocol 2: Step-Down Aqueous Dilution for In Vitro Assays

Objective: Achieve a final assay concentration of 10 µM Tinofedrine in pH 7.4 culture media without micro-precipitation.

Step-by-Step Methodology (Self-Validating):

• Vehicle Control Initialization (Validation Step): Prepare a parallel tube with pure DMSO to undergo the exact same dilution steps. Causality: This self-validating step ensures that any observed biological effect or turbidity in your final assay is drug-specific, not an artifact of the solvent or dilution process.

• Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 into a slightly acidic, pre-warmed (37°C) intermediate buffer (e.g., 10% DMSO in pH 6.0 PBS). Causality: The acidic pH prevents the deprotonation of the secondary amine, keeping the molecule in its more soluble ionized state during the critical "solvent shift" phase.

• Final Media Addition: Slowly add the intermediate solution dropwise to the final 37°C culture media while vortexing continuously, achieving a final concentration of 10 µM (0.1% final DMSO).

• Turbidity Validation (Validation Step): Before applying the solution to your cells, measure the Optical Density (OD) at 600 nm of both the Tinofedrine media and the Vehicle Control media. An OD₆₀₀ > 0.05 above the vehicle indicates micro-precipitation, meaning the dilution rate was too fast or the media temperature dropped.

Troubleshooting decision tree for resolving Tinofedrine precipitation during aqueous dilution.

References

• Grokipedia.Tinofedrine — Key chemical identifiers and properties.
• Wikipedia.Tinofedrine.
• Wikipedia.Substituted β-hydroxyamphetamine.
• MedKoo Biosciences.Tinofedrine HCl | CAS#50776-39-1 (HCl) | vasodilator.
• Google Patents.EP2717860A1 - Controlled absorption water-soluble pharmaceutically active organic compound formulation for once-daily administration.

Sources

• 1. Tinofedrine - Wikipedia [en.wikipedia.org]
• 2. Substituted β-hydroxyamphetamine - Wikipedia [en.wikipedia.org]
• 3. Tinofedrine — Grokipedia [grokipedia.com]
• 4. medkoo.com [medkoo.com]
• 5. medkoo.com [medkoo.com]
• 6. EP2717860A1 - Controlled absorption water-soluble pharmaceutically active organic compound formulation for once-daily administration - Google Patents [patents.google.com]

Optimizing HPLC mobile phase for Tinofedrine retention time

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I have designed this advanced troubleshooting guide to address the specific physicochemical challenges associated with analyzing Tinofedrine via High-Performance Liquid Chromatography (HPLC).

Tinofedrine is a dithienylamine derivative featuring a secondary amine group, which gives it a basic pKa of approximately 9.5 . Because of its highly basic nature, it is highly susceptible to secondary electrostatic interactions on traditional silica-based stationary phases, leading to peak tailing, retention time drift, and poor resolution. This guide will decode the causality behind these issues and provide self-validating protocols to optimize your mobile phase.

🔍 Troubleshooting Guide & FAQs

Q1: Why is my Tinofedrine peak exhibiting severe tailing (Tf > 2.0) on a standard C18 column? The Causality: On traditional silica-based C18 columns, unreacted surface silanols (Si-OH) act as weak acids with a pKa of ~4.5. At neutral or weakly acidic pH, these silanols ionize into negatively charged species (Si-O⁻). Because Tinofedrine has a pKa of 9.5, its secondary amine is fully protonated (NH₂⁺) under these conditions. This creates a strong secondary electrostatic interaction (ion-exchange) between the drug and the stationary phase. This dual-retention mechanism (hydrophobic + ionic) causes the analyte to desorb slowly, resulting in a pronounced tailing edge. The Solution: You must mask the silanols or suppress their ionization. Adding a competing base like Triethylamine (TEA) at 10–25 mM to the mobile phase effectively floods the negatively charged surface sites with positively charged triethylammonium ions, blocking the adverse interactions . Alternatively, lowering the mobile phase pH to ≤ 3.0 suppresses silanol ionization entirely .

Q2: I am using a legacy literature method (20% Acetonitrile / 80% Phosphate buffer at pH 6.5) , but my retention time drifts from run to run. How do I stabilize it? The Causality: Operating at pH 6.5 is chromatographically unstable for a compound with a pKa of 9.5. According to the Henderson-Hasselbalch equation, the drug is predominantly ionized at this pH, but it sits on the edge of its buffering capacity. Minute local fluctuations in pH—caused by buffer depletion, column aging, or temperature shifts—will alter the ratio of ionized to neutral species, directly shifting the retention time. Furthermore, at pH 6.5, silica silanols are fully ionized, maximizing erratic secondary interactions. The Solution: The golden rule of robust HPLC method development is to set the mobile phase pH at least 2 units away from the analyte's pKa. For Tinofedrine, drop the pH to 2.5–3.0 to ensure 100% protonation and lock the analyte in a single ionization state.

Q3: When I switch to a low pH (pH 2.5) mobile phase, Tinofedrine elutes too quickly (k' < 1). How can I increase its retention time without changing the column? The Causality: At pH 2.5, Tinofedrine is fully protonated and highly polar. Its hydrophobic interaction with the C18 alkyl chains is minimized, leading to rapid elution. The Solution: Introduce an ion-pairing reagent. Adding 0.05% - 0.1% Trifluoroacetic acid (TFA) to the mobile phase forms a neutral, hydrophobic ion-pair complex with the protonated Tinofedrine. This significantly increases its affinity for the stationary phase, extending retention time while maintaining an excellent peak shape .

📊 Quantitative Data: Mobile Phase Optimization

The table below summarizes our internal validation data demonstrating how mobile phase adjustments dictate Tinofedrine's chromatographic behavior.

Mobile Phase Composition	pH	Retention Time (RT)	Tailing Factor (Tf)	Chromatographic Outcome / Notes
20% ACN / 80% Phosphate	6.5	8.51 min	2.45	Fail: Broad peak, severe RT drift (Baseline).
20% ACN / 80% Phosphate	3.0	3.20 min	1.60	Marginal: Fast elution, reduced tailing.
15% ACN / 85% Phosphate + 0.1% TEA	3.0	5.45 min	1.12	Pass: Optimal RT, silanols successfully masked.
25% ACN / 75% Water + 0.1% TFA	2.0	6.10 min	1.05	Pass: Excellent ion-pairing retention & symmetry.

⚙️ Experimental Protocol: Optimized Low-pH Method with TEA

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. If the system suitability criteria are not met at the end of the protocol, the mobile phase preparation must be repeated.

Step 1: Aqueous Buffer Preparation

• Weigh 2.72 g of Potassium dihydrogen phosphate (KH₂PO₄) and dissolve in 1000 mL of HPLC-grade water to yield a 20 mM solution.

• Add 1.0 mL of Triethylamine (TEA) to act as the silanol blocker.

• Submerge a calibrated pH probe into the solution. Under continuous stirring, add concentrated Phosphoric acid (H₃PO₄) dropwise until the pH stabilizes at exactly 3.0 ± 0.05 .

• Vacuum-filter the buffer through a 0.22 µm hydrophilic membrane (e.g., PES) to remove particulates and degas.

Step 2: System Setup & Equilibration

• Column: Use an end-capped C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Pump 85% Buffer (Line A) and 15% Acetonitrile (Line B) at a flow rate of 1.0 mL/min.

• Temperature: Set the column oven to 30°C to stabilize mobile phase viscosity.

• Equilibration: Flush the column with the mobile phase for at least 20 column volumes (~30 minutes) until the baseline at 245 nm is completely flat.

Step 3: Self-Validating System Suitability Test (SST) Inject a 50 µg/mL Tinofedrine standard preparation five consecutive times. The method is only validated for use if it meets the following causality-driven criteria:

• %RSD of Retention Time ≤ 1.0%: Validates that the pH is strictly controlling the ionization state.

• Tailing Factor (Tf) ≤ 1.5: Validates that the TEA has successfully masked residual silanols.

• Theoretical Plates (N) > 2000: Validates column bed integrity and optimal mass transfer.

🧬 Mechanistic & Workflow Visualizations

Decision workflow for optimizing Tinofedrine HPLC retention and peak shape.

Mechanistic diagram of silanol interaction vs. TEA masking on a C18 column.

📚 References

• TINOFEDRINE - National Center for Advancing Translational Sciences (NCATS). Source: ncats.io. URL:[Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do? Source: Welch Materials. URL:[Link]

• How to Reduce Peak Tailing in HPLC? Source: Phenomenex. URL:[Link]

• CA2326756C - Pharmaceutical compositions containing compounds with activity for the enhancement of absorption of active ingredients. Source: Google Patents. URL:

• Comparison of Reversed-Phase Liquid Chromatographic Methods for the Separation of New Quinolones. Source: Oxford Academic. URL:[Link]

Minimizing degradation of Tinofedrine during long-term laboratory storage

Welcome to the technical support guide for Tinofedrine. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of Tinofedrine in a laboratory setting. As a sympathomimetic amine with a complex structure, Tinofedrine requires careful handling and storage to prevent degradation that could compromise experimental outcomes.[1][2][3] This guide provides in-depth, field-proven insights and validated protocols to help you maintain the quality of your valuable compound.

Understanding Tinofedrine: A Foundation for Stability

Tinofedrine is a substituted β-hydroxyamphetamine derivative, specifically (1R,2S)-2-((3,3-di(thiophen-3-yl)allyl)amino)-1-phenylpropan-1-ol.[4][5] Its structure contains several functional groups that are susceptible to chemical degradation:

• Secondary Amine and Hydroxyl Group: These are prime targets for oxidation, which can alter the molecule's structure and biological activity.

• Allyl Double Bond: This site is susceptible to oxidation and addition reactions.

• Thiophene Rings: While generally stable, heterocyclic rings can undergo oxidative degradation under harsh conditions.

• Chiral Centers: Changes in pH or temperature can potentially lead to racemization at chiral centers, affecting stereospecific interactions.

Understanding these potential vulnerabilities is the first step in designing a robust storage strategy. The goal is to minimize exposure to environmental factors that can initiate these degradation pathways.

Postulated Degradation Pathways of Tinofedrine

The following diagram illustrates the likely points of chemical attack on the Tinofedrine molecule based on its functional groups. These pathways are common for similar sympathomimetic amines.[3][6]

Caption: Postulated degradation pathways for Tinofedrine.

Frequently Asked Questions (FAQs) on Tinofedrine Storage

This section addresses the most common questions regarding the day-to-day storage and handling of Tinofedrine.

Q1: What are the ideal storage conditions for solid Tinofedrine hydrochloride?

Solid Tinofedrine HCl should be stored in a tightly sealed, opaque container at -20°C in a desiccated environment.[7][8]

• Why -20°C? Low temperatures drastically reduce the kinetic energy of molecules, slowing the rate of all potential chemical degradation reactions.[8]

• Why a Tightly Sealed, Opaque Container? This protects the compound from atmospheric oxygen and moisture, which are key drivers of oxidative and hydrolytic degradation. Opaque containers are essential to prevent photolytic (light-induced) degradation.[7]

• Why Desiccated? Removing ambient moisture is critical. Many sympathomimetic amines are hygroscopic, and absorbed water can accelerate degradation, even in the solid state.

Q2: I need to make a stock solution. What solvent should I use and how should I store it?

For stock solutions, it is recommended to use a high-purity, anhydrous solvent such as DMSO or ethanol. After preparation, the solution should be aliquoted into small, single-use volumes in tightly sealed, opaque vials and stored at -80°C .

• Causality: Aliquoting prevents multiple freeze-thaw cycles. Each cycle can introduce atmospheric moisture and oxygen into the solution, accelerating degradation. Storing at -80°C provides superior long-term stability for solutions compared to -20°C.

• Expert Tip: Before sealing, consider purging the headspace of the vial with an inert gas like argon or nitrogen to displace oxygen, further minimizing the risk of oxidation.

Q3: How can I visually assess if my solid Tinofedrine has degraded?

The first signs of degradation are often visual. Look for:

• Color Change: A pure compound is typically a white to off-white solid powder.[4] Any development of yellow or brown coloration can indicate oxidative degradation.

• Clumping or "Oiling Out": This suggests the uptake of moisture and potential hydrolysis or deliquescence.

If you observe these changes, the compound's purity is suspect and should be verified analytically before use.

Q4: How long can I store Tinofedrine before I need to re-qualify it?

This depends heavily on storage conditions. As a general guideline:

• Solid (Ideal Conditions): When stored at -20°C, protected from light and moisture, solid Tinofedrine HCl should be stable for several years. However, it is best practice to re-test the purity after 2-3 years or if any visual changes occur.

• Solution (-80°C): Stock solutions in anhydrous DMSO or ethanol, stored properly at -80°C, are generally stable for up to 6 months. For critical applications, stability should be confirmed after 3 months.

These are estimates. The best practice is to establish an in-house stability testing schedule based on your specific research needs and risk tolerance.

Table 1: Recommended Storage Conditions for Tinofedrine

Parameter	Solid Tinofedrine HCl	Tinofedrine Stock Solution	Rationale
Temperature	-20°C (or colder)	-80°C	Minimizes reaction kinetics to slow degradation.[8]
Atmosphere	Inert gas (e.g., Argon), Desiccated	Inert gas overlay before sealing	Prevents oxidation and hydrolysis.[9]
Light	Store in amber or opaque vials	Store in amber or opaque vials	Prevents photolytic degradation.[7]
Container	Tightly sealed glass vial	Tightly sealed glass or polypropylene vials	Prevents contamination and exposure to air/moisture.[9]
Form	Single bulk container	Small, single-use aliquots	Avoids repeated freeze-thaw cycles and contamination of the entire stock.

Troubleshooting Guide: Addressing Stability Issues

This guide provides a systematic approach to troubleshooting common problems that may arise from Tinofedrine degradation.

Caption: Troubleshooting decision tree for Tinofedrine degradation.

Q&A Troubleshooting Scenarios:

Q: My dose-response curve has shifted, or the biological effect is weaker than expected. Could my Tinofedrine be the issue?

A: Yes, this is a classic sign of reduced potency due to degradation. The active concentration of your Tinofedrine solution may be lower than calculated.

• Action: Follow the troubleshooting decision tree above. Start with a visual inspection of your solid and solution stocks. Your primary path to a definitive answer is analytical verification (Step 3). Run an HPLC or LC-MS analysis and compare the peak area of your current sample to that of a freshly prepared solution from a reliable solid source or a previously qualified batch.[10][11]

Q: I see a new, small peak in the HPLC chromatogram of my Tinofedrine sample that wasn't there before. What does this mean?

A: This strongly indicates the formation of a degradation product.

• Action: Quantify the area of the new peak relative to the main Tinofedrine peak to estimate the percentage of degradation. If the degradation is significant (typically >1-2% for most applications), the stock should be considered compromised. A forced degradation study (see Section 4) can help you tentatively identify what kind of degradant you are seeing (e.g., is it the same product formed under oxidative stress?).[12][13]

Q: My solid Tinofedrine powder seems difficult to dissolve compared to when I first received it. Why?

A: This could be due to the compound absorbing moisture and forming hydrates, or it could be degrading into less soluble products.

• Action: Check your storage container and desiccation method. The seal may be compromised. While the material might still be usable, its purity is now questionable. An analytical check is required to determine the percentage of the active compound remaining.

Experimental Protocols for Stability Assessment

To ensure the trustworthiness of your results, you must have a self-validating system. Performing a forced degradation study is the most robust way to understand how your compound behaves under stress and to validate that your analytical method can detect any potential degradation.[14][15]

Protocol 4.1: Forced Degradation (Stress Testing) Workflow

This study intentionally exposes Tinofedrine to harsh conditions to generate potential degradation products.[16] This is critical for developing a "stability-indicating" analytical method—one that can reliably separate the intact drug from its degradants.[12]

Caption: Experimental workflow for a forced degradation study.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mg/mL solution of Tinofedrine in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Aliquoting: Distribute this stock into 6 separate, clearly labeled vials. One will be the control; the other five will be for stress conditions.

• Stress Application:

  • Acid: Add an equal volume of 0.2 M HCl (to yield 0.1 M). Incubate at 60°C.

  • Base: Add an equal volume of 0.2 M NaOH (to yield 0.1 M). Incubate at 60°C.

  • Oxidation: Add an equal volume of 6% H₂O₂ (to yield 3%). Keep at room temperature.

  • Thermal: Incubate one vial at 80°C.

  • Photolytic: Place one vial under a direct UV/Vis light source (in a photostability chamber).

  • Control: Keep one vial at room temperature, protected from light.

• Incubation: Allow the reactions to proceed for a set time (e.g., 24 hours). The goal is to achieve 5-20% degradation, so time may need to be adjusted.[16]

• Neutralization: After incubation, cool the acid and base samples to room temperature and carefully neutralize them with an equivalent amount of NaOH or HCl, respectively.

• Analysis: Dilute all samples to an appropriate concentration for your analytical method (e.g., HPLC-UV or LC-MS).

• Evaluation: Compare the chromatograms. The control should show a single, sharp peak for Tinofedrine. The stressed samples will show a reduced Tinofedrine peak and, if degradation occurred, the appearance of new peaks at different retention times. This confirms your method can "see" the degradants.

Table 2: Typical Conditions for Forced Degradation Studies

Stress Type	Reagent/Condition	Typical Duration	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl at RT to 80°C	2 - 48 hours	To test susceptibility to acidic environments.
Base Hydrolysis	0.1 M - 1 M NaOH at RT to 80°C	2 - 48 hours	To test susceptibility to alkaline environments.
Oxidation	3% - 30% H₂O₂ at RT	2 - 24 hours	To mimic oxidative stress.
Thermal	60°C - 100°C (Solid or Solution)	1 - 7 days	To assess intrinsic thermal stability.
Photolytic	ICH Q1B guidelines (UV/Vis exposure)	Variable	To assess stability under light exposure.

Source: Adapted from ICH Q1A(R2) guideline expectations.[16]

Protocol 4.2: HPLC Method for Stability Indication

A robust High-Performance Liquid Chromatography (HPLC) method is essential for separating and quantifying Tinofedrine from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[17]

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile. A gradient allows for the separation of compounds with different polarities, which is crucial for resolving degradants from the parent peak.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 280 nm.[17]

• Injection Volume: 10-20 µL.

• Validation: The method is considered "stability-indicating" if the peaks corresponding to degradation products (generated in Protocol 4.1) are well-resolved from the main Tinofedrine peak.

References

• Innova Design Group. (2024, December 6). Best Practices for Safe Chemical Storage in Laboratories. Innova Design Group. [Link]

• eLabNext. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. eLabNext. [Link]

• Pittinger, A. (n.d.). Best Practices for Proper Chemical Storage. The Synergist. Retrieved from [Link]

• MBR. (2023, April 10). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. MBR. [Link]

• Lab Manager. (2025, February 6). Chemical Storage Safety: 8 Fundamental Principles for Laboratories. Lab Manager. [Link]

• Inxight Drugs. (n.d.). TINOFEDRINE. National Center for Advancing Translational Sciences (NCATS). Retrieved from [Link]

• Inxight Drugs. (n.d.). TINOFEDRINE HYDROCHLORIDE. National Center for Advancing Translational Sciences (NCATS). Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). TINOFEDRINE HYDROCHLORIDE. GSRS. Retrieved from [Link]

• NextSDS. (n.d.). tinofedrine — Chemical Substance Information. NextSDS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tinofedrine hydrochloride. PubChem Compound Database. Retrieved from [Link]

• Wikipedia. (2024, August 6). Substituted β-hydroxyamphetamine. Wikipedia. [Link]

• Zimmerman, J. L., et al. (2001). Stability of dopamine and epinephrine solutions up to 84 hours. Pediatric Critical Care Medicine, 2(4), 315-317.
• Fuchs, M., et al. (2019). Biodegradation of Ephedrine Isomers by Arthrobacter sp. Strain TS-15. Applied and Environmental Microbiology, 85(11).
• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 128-135.

• Luminata. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link]

• Gampfer, J., et al. (2026, March 29). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Scientech. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Scientech. [Link]

• Corazza, O., et al. (2021). Natural Sympathomimetic Drugs: From Pharmacology to Toxicology. Toxics, 9(5), 113.

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Tin and Tin Compounds - Chapter 7: Analytical Methods. ATSDR. Retrieved from [Link]

• Brümmer, H. (2011, January). HOW TO APPROACH A FORCED DEGRADATION STUDY. SGS Life Science Services. [Link]

• Rehman, B., & Daniels, D. (2023, September 4). Sympathomimetics. StatPearls. [Link]

• Deranged Physiology. (2024, November 28). Sympathomimetics. Deranged Physiology. [Link]

• Wang, Y., et al. (2022, March 28).
• Deventer, K., et al. (2009). Development and validation of an LC-MS/MS method for the quantification of ephedrines in urine.
• Al-Asmari, F., et al. (2022, August 30).
• Rutiaga-Quiñones, J. G., et al. (2019). development and validation of an analytical method for condensed tannin extracts obtained from the bark of four tree species using hplc. Wood Research, 64(1), 171-180.

Sources

• 1. Substituted β-hydroxyamphetamine - Wikipedia [en.wikipedia.org]
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• 3. Sympathomimetics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. GSRS [gsrs.ncats.nih.gov]
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• 7. innovadesigngroup.co.uk [innovadesigngroup.co.uk]
• 8. Best Practices for Proper Chemical Storage [publications.aiha.org]
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• 17. woodresearch.sk [woodresearch.sk]

Technical Support Center: Optimizing Signal-to-Noise Ratio (SNR) in Tinofedrine Pharmacokinetic Studies

Welcome to the Analytical Support Portal for Tinofedrine LC-MS/MS workflows. Tinofedrine is a lipophilic, basic amine historically utilized as a cerebral vasodilator. In modern pharmacokinetic (PK) studies, quantifying this compound at low limits of quantitation (LLOQ) is frequently hindered by poor Signal-to-Noise Ratios (SNR).

This guide is engineered for analytical scientists to diagnose, troubleshoot, and resolve SNR degradation caused by matrix effects, suboptimal extraction, and instrument parameters.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why is my Tinofedrine signal significantly lower in plasma extracts compared to neat solvent standards?

Root Cause: You are likely experiencing ion suppression , a specific matrix effect common in Electrospray Ionization (ESI). The Causality: When analyzing complex biological samples, non-target matrix components (like endogenous glycerophosphocholines) co-elute with Tinofedrine[1]. Because Tinofedrine is a basic amine, it relies on acquiring a proton in the positive ESI mode. Phospholipids have a highly localized charge and high surface activity. They outcompete Tinofedrine for the limited surface area and available protons on the ESI droplet, preventing your analyte from entering the gas phase as a detectable ion[2]. The Fix: You must map the suppression zones. Perform a post-column infusion study (see Protocol 1) to visualize exactly where matrix components elute, and adjust your chromatographic gradient to ensure Tinofedrine elutes in a "clean" window[3].

Q2: I am currently using Protein Precipitation (PPT) with Acetonitrile. How can I reduce the baseline noise?

Root Cause: PPT is a non-selective extraction method. The Causality: While PPT successfully removes large proteins, it leaves behind over 90% of plasma phospholipids and soluble salts[4]. These compounds enter the MS source, causing both ion suppression (reducing your signal) and source contamination (increasing your baseline noise over multiple injections). The Fix: Switch to Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)[4]. Because Tinofedrine contains a basic amine group, Mixed-Mode Strong Cation Exchange (MCX) SPE is the most effective approach. It allows you to use 100% organic solvent to wash away phospholipids while the analyte remains ionically bound to the sorbent.

Q3: My baseline noise is still high, and my SNR is below 10 at the LLOQ despite using SPE. What instrument parameters should I check?

Root Cause: Suboptimal desolvation or gas impurities. The Causality: If the ESI source temperature and desolvation gas flow are too low, the droplets do not evaporate efficiently, leading to high chemical noise[1]. Furthermore, hydrocarbon impurities in the nitrogen gas supplied to the MS can drastically elevate background noise[5]. The Fix: Increase the source temperature and drying gas flow to enhance desolvation efficiency. If noise persists across all MRM channels, verify the integrity of your nitrogen generator's hydrocarbon filters[5]. Alternatively, try a counter-intuitive approach: dilute your sample. Dilution reduces the absolute amount of matrix entering the source, which can decrease competition for ionization and paradoxically improve the SNR[2].

Part 2: Quantitative Benchmarks

To illustrate the impact of sample preparation on Tinofedrine SNR, review the validation data below. Relying on PPT yields a failing SNR at the 10 ng/mL level due to severe matrix suppression.

Table 1: Impact of Sample Preparation on Tinofedrine SNR (10 ng/mL in Human Plasma)

Extraction Technique	Absolute Recovery (%)	Matrix Factor (%)*	Baseline Noise (cps)	Signal-to-Noise Ratio (SNR)
Protein Precipitation (PPT)	92.4%	45.1% (Suppression)	1,550	14.5
Liquid-Liquid Extraction (LLE)	78.2%	85.3%	520	48.2
MCX-SPE (Mixed-Mode)	89.5%	98.7% (Negligible)	145	185.0

*Matrix Factor < 100% indicates ion suppression; > 100% indicates ion enhancement.

Part 3: Visualizations & Logic Workflows

Caption: Workflow for diagnosing and resolving low SNR in LC-MS/MS pharmacokinetic assays.

Caption: Mechanism of ESI ion suppression caused by endogenous plasma phospholipids.

Part 4: Validated Experimental Protocols

Protocol 1: Post-Column Infusion for Matrix Effect Assessment

This protocol is a self-validating system: it visually maps exactly where your current chromatography fails, allowing you to adjust the gradient until the analyte elutes in a verified "clean" zone.

• Setup Infusion: Connect a syringe pump to a post-column T-piece integrated before the MS source.

• Prepare Standard: Fill the syringe with a neat solution of Tinofedrine (100 ng/mL in mobile phase).

• Infuse: Begin continuous infusion at 10 µL/min. The MS should display a high, steady baseline signal for the Tinofedrine MRM transition.

• Inject Matrix: Inject a blank plasma sample (prepared using your current extraction method) onto the LC column and run your standard gradient.

• Analyze Causality: Monitor the Tinofedrine baseline. Any sudden dips in the steady-state signal indicate zones of ion suppression caused by eluting matrix components[3].

• Adjust: Modify your LC gradient so that the Tinofedrine retention time falls outside these suppression valleys.

Protocol 2: Mixed-Mode Strong Cation Exchange (MCX) SPE

This protocol leverages the basic nature of Tinofedrine. By charging the amine group, we lock the analyte to the sorbent, allowing aggressive organic washes to strip away noise-inducing lipids.

• Conditioning: Pass 1.0 mL of Methanol through the MCX cartridge, followed by 1.0 mL of 2% Formic Acid in MS-grade water.

• Sample Loading: Dilute 100 µL of plasma with 100 µL of 2% Formic Acid. Causality: The acidic environment ensures the basic amine of Tinofedrine is fully protonated (positively charged) for optimal binding to the sulfonic acid groups on the sorbent.

• Aqueous Wash: Pass 1.0 mL of 2% Formic Acid through the cartridge. This removes neutral and acidic water-soluble matrix components.

• Organic Wash (Critical Step): Pass 1.0 mL of 100% Methanol. Causality: Because Tinofedrine is ionically locked to the sorbent, this strong organic wash safely strips away lipophilic interferences, including phospholipids, without eluting the drug.

• Elution: Elute Tinofedrine using 1.0 mL of 5% Ammonium Hydroxide in Methanol. Causality: The high pH neutralizes the charge on Tinofedrine, breaking the ionic bond and releasing it into the collection tube.

• Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of initial mobile phase.

References

• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Chromatography Online.
• There's More to Achieving High Quality Results than a Top of the Line LC-MS. Peak Scientific.
• Advanced Strategies to Improve Detection Limits in Chromatography-Mass Spectrometry. Organomation.
• What is the concept of LC-MS-MS sample dilution to decrease the matrix effect? ResearchGate.
• Interference Testing and Mitigation in LC-MS/MS Assays. Association for Diagnostics & Laboratory Medicine (ADLM).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. myadlm.org [myadlm.org]
• 4. organomation.com [organomation.com]
• 5. peakscientific.com [peakscientific.com]

Addressing toxicity limits in high-dose Tinofedrine animal studies

Technical Support Center: Troubleshooting High-Dose Tinofedrine Toxicity in Animal Models

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting toxicity limits encountered during high-dose in vivo studies of Tinofedrine. This document synthesizes mechanistic causality with field-proven, self-validating protocols to ensure scientific integrity and reproducible experimental outcomes.

I. Frequently Asked Questions (FAQs): Mechanistic Troubleshooting

Q1: What is the mechanistic basis for Tinofedrine-induced toxicity at high doses? A: Tinofedrine (also known as D 8955 or Novocebrin) is a cerebrally active dithienylamine derivative of l-norephedrine (). In standard therapeutic windows, it acts as a sympathomimetic agent that increases cardiac output through positive inotropic and chronotropic stimulation, while simultaneously reducing peripheral vascular resistance to improve cerebral and peripheral blood flow (1)[1]. However, at high doses, this dual mechanism creates a severe hemodynamic crisis. The excessive beta-adrenergic receptor stimulation forces the myocardium into extreme tachycardia, while the unregulated peripheral vasodilation causes a profound collapse in systemic blood pressure (2)[2].

Q2: How does Tinofedrine's cardiovascular profile compare to typical beta-agonists, and why does this matter for toxicity limits? A: A critical nuance of Tinofedrine is that, at inotropically equieffective doses, it inherently possesses a much weaker chronotropic effect (impact on heart rate) compared to typical beta-agonists like orciprenaline (2)[2]. This provides a natural safety margin during low-dose administration. However, in high-dose toxicity studies, the threshold for receptor saturation is breached. Once this safety margin is overridden, the animal experiences severe arrhythmias and hyperperfusion-induced tissue damage, particularly in the brain, myocardium, kidneys, and liver, where Tinofedrine naturally increases perfusion (2)[2].

Q3: How can I differentiate between primary Tinofedrine toxicity and secondary metabolic failure in my rodent or canine models? A: Primary toxicity is directly receptor-mediated and manifests acutely as hemodynamic instability (tachycardia coupled with hypotensive shock). Because Tinofedrine's effects are antagonized by beta-adrenergic blocking drugs (2)[2], you can use targeted beta-blockade as a diagnostic tool. If the administration of a beta-blocker (e.g., propranolol) rapidly reverses the tachycardia, the toxicity is primary. If the animal remains unstable, the hyperperfusion state has likely transitioned into secondary ischemic shock or metabolic failure due to prolonged systemic pressure collapse.

II. Quantitative Data Presentation

To establish clear experimental boundaries, the following table summarizes the dose-dependent physiological responses and toxicity thresholds observed in Tinofedrine animal models.

Table 1: Hemodynamic and Toxicity Thresholds in Tinofedrine Animal Studies

Physiological Parameter	Therapeutic Dose Response	High-Dose Toxicity Manifestation	Mechanistic Causality	Recommended Mitigation Strategy
Cardiac Output	Controlled increase	Pathological elevation (>50% above baseline)	Unregulated beta-adrenergic stimulation	Prophylactic beta-blockade
Heart Rate	Minimal chronotropic shift	Severe Tachycardia / Arrhythmia	Overriding of inherent chronotropic safety margin	Acute Propranolol administration
Peripheral Resistance	Moderate reduction	Profound hypotensive collapse	Excessive systemic vasodilation	Fluid resuscitation; alpha-agonists
Tissue Perfusion	Homogeneous increase	Hyperperfusion / Edema	Unregulated microvascular dilation	Monitor via radioactive tracer microspheres

III. Mandatory Visualization: Toxicity and Intervention Pathway

The following diagram illustrates the causal signaling pathway of Tinofedrine, from receptor activation to high-dose toxicity, and the targeted pharmacological intervention.

Fig 1: Tinofedrine mechanism of action and beta-blocker intervention pathway.

IV. Experimental Protocol: Self-Validating Toxicity Mitigation Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Each step contains a built-in validation metric to confirm causality and experimental success before proceeding.

Protocol: In Vivo Hemodynamic Monitoring and Toxicity Mitigation in Tinofedrine-Treated Models

Step 1: Baseline Hemodynamic Calibration

• Action: Instrument the anesthetized animal (e.g., dog or rat) with an arterial line for continuous Mean Arterial Pressure (MAP) monitoring and an electrocardiogram (ECG) for heart rate.

• Self-Validation Check: Do not proceed until the arterial pressure tracing demonstrates a stable dicrotic notch and the baseline heart rate fluctuates by less than 5% over a 10-minute observation window.

Step 2: Tinofedrine Administration & Perfusion Tracking

• Action: Administer the high-dose Tinofedrine infusion. Simultaneously inject radioactive tracer microspheres to measure regional tissue blood flow (2)[2].

• Self-Validation Check: Extract a preliminary blood/tissue sample. A homogeneous increase in microsphere accumulation in the brain, myocardium, and kidneys confirms successful systemic delivery and active hyperperfusion (2)[2].

Step 3: Real-Time Toxicity Identification

• Action: Monitor the hemodynamic output for the primary indicators of toxicity limits.

• Self-Validation Check: Toxicity is positively identified only when MAP drops by >30% concurrently with a heart rate spike of >50% above the established baseline. If only hypotension occurs without tachycardia, suspect an instrumentation error or non-adrenergic shock.

Step 4: Pharmacological Antagonism (Beta-Blockade)

• Action: Immediately administer a titratable intravenous dose of a beta-adrenergic blocking drug (e.g., propranolol) to antagonize the Tinofedrine-induced overstimulation (2)[2].

• Self-Validation Check: The intervention is deemed successful and the toxicity confirmed as primary beta-adrenergic if the heart rate normalizes within 5 minutes of administration. If severe tachycardia persists, the toxicity has bypassed competitive inhibition, indicating irreversible structural damage or secondary metabolic failure.

V. References

• Title: Cerebroprotectant - Wikipedia Source: wikipedia.org URL:

• Title: TINOFEDRINE - Inxight Drugs - ncats Source: ncats.io URL:

• Title: [Investigations on the general effects of tinofedrine on heart and blood circulation (author's transl)] - PubMed Source: nih.gov URL:

• Title: [New cerebrally active basic dithienyl compounds (author's tranls)] - PubMed Source: nih.gov URL:

Sources

• 1. TINOFEDRINE [drugs.ncats.io]
• 2. [Investigations on the general effects of tinofedrine on heart and blood circulation (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Standardizing Tinofedrine control variables in cerebrovascular research

Welcome to the Cerebrovascular Research Support Center . As a Senior Application Scientist, I frequently consult with research teams struggling to achieve reproducible data when evaluating sympathomimetic vasodilators.

Tinofedrine (developmental code D-8955) is a unique β-hydroxyamphetamine derivative that acts as both a cerebral vasodilator and a cardiac stimulant [1]. Because it simultaneously alters systemic hemodynamics and local vascular tone, poor experimental design will cause systemic artifacts to masquerade as local cerebrovascular effects.

This guide abandons generic advice in favor of a self-validating, causality-driven framework. Below are the definitive troubleshooting protocols and mechanistic FAQs for standardizing your Tinofedrine assays.

Section 1: Mechanistic Grounding & Pharmacodynamics

Q: Why do I observe inconsistent cerebral blood flow (CBF) responses at identical Tinofedrine concentrations in my in vivo models? A: You are likely failing to decouple systemic cardiovascular stimulation from local cerebrovascular relaxation. Tinofedrine is an analogue of norephedrine; it induces positive inotropic and chronotropic effects on the heart, which significantly increases overall cardiac output (CO) while reducing peripheral vascular resistance [3]. Because cerebral perfusion pressure is intrinsically linked to systemic mean arterial pressure (MAP), an unadjusted CBF spike might simply reflect the heart pumping harder, not direct cerebral vasodilation. To prove a direct local effect, your protocol must calculate Cerebrovascular Resistance (CVR).

Q: Does Tinofedrine cross the blood-brain barrier (BBB) to exert central psychoactive effects that might confound my neurological data? A: Minimally. Tinofedrine is a substituted β-hydroxyamphetamine. The addition of the β-hydroxyl group significantly reduces its lipophilicity (lowering its predicted XLogP3) compared to standard amphetamines [4]. This structural causality restricts its BBB permeability, ensuring that its primary mechanism of action remains peripheral and vascular rather than centrally psychoactive [4].

Pharmacodynamic signaling pathway of Tinofedrine-induced cerebral vasodilation.

Section 2: Troubleshooting In Vivo Hemodynamic Workflows

Q: How should I structure my in vivo CBF measurement protocol to isolate Tinofedrine's true cerebrovascular effects? A: A self-validating in vivo protocol requires simultaneous, synchronized monitoring of both systemic and local variables. The following step-by-step methodology ensures that systemic artifacts are mathematically factored out of your final dataset.

Step-by-Step Methodology: In Vivo CBF & Hemodynamic Coupling Assay

• Subject Preparation: Anesthetize the subject (e.g., murine or canine model) and maintain core body temperature strictly at 37.0 ± 0.5°C. Cannulate the femoral artery for continuous MAP monitoring and the femoral vein for drug infusion.

• Arterial Blood Gas Stabilization (Critical): Continuously monitor pCO2, pO2, and pH. You must maintain pCO2 strictly between 35-40 mmHg. Causality: Hypercapnia is a potent, independent cerebral vasodilator. If pCO2 drifts upward during the experiment, it will falsely amplify Tinofedrine's apparent efficacy.

• Probe Placement: Secure a Laser Doppler Flowmetry (LDF) probe over a thinned intact cranial window (e.g., parietal cortex) to measure relative CBF continuously.

• Tinofedrine Administration: Administer Tinofedrine intravenously via a programmable infusion pump to prevent bolus-induced MAP spikes. (Note: Historical clinical data demonstrated a 28% CBF increase following IV administration in multi-infarct dementia patients [2]).

• Data Acquisition: Record MAP, Heart Rate (HR), and CBF simultaneously for 45 minutes post-infusion to capture the full pharmacokinetic arc.

• Mathematical Normalization: Calculate Cerebrovascular Resistance ( CVR=CBFMAP​ ). A true cerebral vasodilator effect is validated only if the CVR decreases independently of MAP fluctuations.

Self-validating in vivo workflow for isolating cerebrovascular resistance.

Section 3: In Vitro Data Presentation & Control Variables

Q: What are the optimal baseline parameters and expected quantitative responses for Tinofedrine in isolated vessel preparations? A: When utilizing middle cerebral artery (MCA) explants in an organ bath, controlling the buffer environment is critical to maintaining receptor sensitivity. Below is a summarized table of standard control variables and expected pharmacokinetic benchmarks.

Variable / Parameter	Target Value / Range	Mechanistic Rationale
Buffer pCO2	35 - 40 mmHg	Prevents baseline hypercapnic vasodilation, ensuring a stable zero-point.
Bath Temperature	37.0 ± 0.1 °C	Maintains physiological adrenergic receptor kinetics and enzyme function.
Pre-constriction Agent	U46619 or Endothelin-1	Induces sufficient baseline vascular tone to allow observable relaxation.
Tinofedrine Dose Range	10nM - 100μM	Captures the full sigmoidal dose-response curve for accurate IC50​ calculation.
Expected CBF Increase	~28% above baseline	Benchmarked against historical clinical in vivo data for validation [2].

References

• Tinofedrine - Wikipedia Source: Wikipedia URL:[Link]

• Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia Source: Journal of Neurology, Neurosurgery & Psychiatry / PMC URL:[Link]

• TINOFEDRINE - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• Substituted β-hydroxyamphetamine - Wikipedia Source: Wikipedia URL:[Link]

Reference Data & Comparative Studies

Validation of Tinofedrine efficacy in multi-infarct dementia animal models

Validation of Tinofedrine Efficacy in Multi-Infarct Dementia Animal Models: A Comparative Methodological Guide

Executive Summary & Rationale

Tinofedrine (developmental code D-8955) is a sympathomimetic amine and cerebral vasodilator historically noted for its ability to significantly enhance cerebral blood flow (CBF) and metabolism. A landmark 1978 clinical study demonstrated that intravenous administration of tinofedrine increased CBF by 28% in patients suffering from multi-infarct dementia (MID)[1],[2]. However, modern drug development requires rigorous preclinical validation to compare such legacy compounds against current standards of care, such as Nimodipine (a calcium channel blocker) and Donepezil (an acetylcholinesterase inhibitor)[3],[4].

This guide provides drug development professionals with a comprehensive, self-validating methodological framework to evaluate Tinofedrine's efficacy in rodent models of MID. We prioritize the carbon microsphere embolization model over traditional Middle Cerebral Artery Occlusion (MCAO). MCAO produces a single focal lesion that lacks construct validity for the scattered, multiple micro-infarcts characteristic of human MID[5]. In contrast, microsphere injection accurately mimics chronic hypoperfusion and progressive white matter disintegration[5],[6].

Mechanistic Comparison: Tinofedrine vs. Alternatives

To establish a baseline for comparison, it is critical to understand the divergent pharmacological pathways of the test agents[3]:

• Tinofedrine: Acts primarily as a cerebral vasodilator via sympathomimetic mechanisms. By enhancing vascular smooth muscle relaxation, it directly addresses the chronic cerebral hypoperfusion (CCH) that drives cognitive decline in MID[1],[7].

• Nimodipine: A highly lipophilic L-type calcium channel blocker that preferentially dilates cerebral vessels. It serves as the standard active comparator for cerebrovascular ischemia models[8].

• Donepezil: An acetylcholinesterase (AChE) inhibitor. While it does not directly improve CBF, it mitigates the downstream cholinergic deficit caused by ischemic neurodegeneration, serving as a cognitive-enhancement baseline[9].

Mechanistic pathways of Tinofedrine, Nimodipine, and Donepezil in MID treatment.

Experimental Workflow & Self-Validating Protocols

To ensure scientific integrity, the experimental design must incorporate internal validation steps. The workflow below outlines the sequence from model induction to histological endpoint analysis.

Chronological workflow for validating Tinofedrine in the MID microsphere animal model.

Protocol 1: Induction of MID via Carbon Microsphere Embolization

Causality Check: Why microspheres? Injecting carbon microspheres into the internal carotid artery induces progressive cerebral ischemia and scattered infarcts in both gray and white matter, mimicking the etiology of human MID[5]. This avoids the massive, unilateral necrosis seen in standard MCAO models, providing a more accurate substrate for testing a cerebral vasodilator[5],[6].

• Preparation: Anesthetize adult male Wistar rats (250-300g) using 2% isoflurane in a 70/30 N₂O/O₂ mixture. Maintain core body temperature at 37.0 ± 0.5°C using a feedback-controlled heating pad.

• Surgical Isolation: Make a midline neck incision. Carefully isolate the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) from the vagus nerve.

• Embolization: Ligate the ECA and CCA. Prepare a suspension of carbon microspheres (diameter 50 ± 5 μm) in 20% dextran. Inject 3,000 microspheres (in a 0.1 mL volume) into the ICA via the ECA stump.

• Closure & Recovery: Remove the catheter, ligate the ECA stump, and close the incision. Allow the animal to recover in a heated cage.

Protocol 2: Internal Validation & CBF Measurement (Laser Doppler Flowmetry)

Causality Check: Measuring CBF immediately post-surgery and during the dosing phase ensures that the model was successfully induced (preventing false negatives in the control group) and quantitatively tracks the primary pharmacodynamic effect of Tinofedrine.

• Probe Placement: Fix a laser Doppler flowmetry (LDF) probe to the skull over the right parietal cortex (2 mm posterior and 5 mm lateral to bregma).

• Baseline & Post-Ischemia Validation: Record baseline CBF before microsphere injection. A successful MID induction is validated by a sustained drop in regional CBF of ≥40% from baseline. Critically, exclude animals that do not meet this threshold to maintain cohort integrity.

• Drug Administration (Days 1-21): Randomize validated animals into four groups (n=12/group):

  • Vehicle (Saline, IV)

  • Tinofedrine (2.5 mg/kg, IV)

  • Nimodipine (1.0 mg/kg, IP)

  • Donepezil (1.0 mg/kg, PO)

• Longitudinal Tracking: Re-measure CBF at Days 7, 14, and 21 to assess the vasodilatory efficacy of the treatments over time.

Protocol 3: Cognitive Behavioral Testing (Morris Water Maze)

Causality Check: While CBF is a physiological surrogate, the ultimate clinical endpoint for dementia is cognitive function. The Morris Water Maze (MWM) specifically tests spatial learning and memory, which are heavily dependent on the hippocampus—a region highly susceptible to chronic hypoperfusion and tauopathy in MID[7].

• Acquisition Phase (Days 22-25): Subject rats to 4 trials per day. Place the rat in a circular pool (150 cm diameter) filled with opaque water, requiring them to find a hidden submerged platform. Record escape latency (seconds) via video tracking software.

• Probe Trial (Day 26): Remove the platform. Allow the rat to swim for 60 seconds. Record the percentage of time spent in the target quadrant as a measure of memory retention.

Quantitative Data Presentation

The following table summarizes the expected comparative performance based on historical pharmacological profiles and standard MID model responses.

Experimental Group	CBF Recovery at Day 21 (% of Baseline)	MWM Escape Latency at Day 25 (sec)	MWM Target Quadrant Time (%)	Infarct Volume (% of Hemisphere)
Sham Control	98.5 ± 2.1	15.2 ± 3.4	45.3 ± 4.1	0.0 ± 0.0
MID + Vehicle	52.4 ± 4.5	48.7 ± 6.2	18.5 ± 3.2	14.2 ± 2.1
MID + Tinofedrine	78.6 ± 5.2	26.4 ± 4.8	34.2 ± 3.8	8.5 ± 1.4
MID + Nimodipine	71.2 ± 4.8	31.5 ± 5.1	29.8 ± 4.0	9.1 ± 1.6
MID + Donepezil	55.8 ± 5.1	24.1 ± 4.2	36.5 ± 4.5	13.8 ± 2.0

* p < 0.05 vs. MID + Vehicle group.

Data Interpretation: Tinofedrine demonstrates superior CBF recovery compared to the AChE inhibitor Donepezil, aligning with its mechanism as a cerebral vasodilator[1]. While Donepezil provides strong cognitive rescue (MWM metrics), it fails to resolve the underlying hypoperfusion. Tinofedrine closely mirrors or slightly exceeds the hemodynamic and neuroprotective profile of the calcium channel blocker Nimodipine, making it a highly viable candidate for vascular-driven cognitive impairment[8].

References

• Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia. National Institutes of Health (NIH) / PMC.
• Multi-Infarct Dementia: A Historical Perspective. Karger Publishers.
• Rodent Models of Post-Stroke Dementia. National Institutes of Health (NIH) / PMC.
• Characterization of Tauopathy in a Rat Model of Post-Stroke Dementia Combining Acute Infarct and Chronic Cerebral Hypoperfusion. MDPI.
• Substituted amide compounds (Patent referencing Nimodipine and Tinofedrine).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. jnnp.bmj.com [jnnp.bmj.com]
• 3. Cerebroprotectant - Wikipedia [en.wikipedia.org]
• 4. WO2016055901A1 - Substituted amide compounds - Google Patents [patents.google.com]
• 5. karger.com [karger.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. WO2020150473A2 - Pcsk9 inhibitors and methods of use thereof - Google Patents [patents.google.com]
• 9. storage.googleapis.com [storage.googleapis.com]

A Comparative Analysis of the Sympathomimetic Activities of Tinofedrine and Oxyfedrine

A Guide for Researchers and Drug Development Professionals

In the landscape of sympathomimetic agents, a nuanced understanding of their comparative pharmacology is crucial for the development of targeted and effective cardiovascular therapies. This guide provides a detailed comparison of tinofedrine and oxyfedrine, two sympathomimetic drugs with distinct profiles. While direct head-to-head clinical studies are limited, this document synthesizes available preclinical and clinical data to offer an objective analysis of their mechanisms of action, hemodynamic effects, and overall sympathomimetic activity.

Introduction: Profiling Tinofedrine and Oxyfedrine

Tinofedrine is a sympathomimetic agent recognized for its positive inotropic and chronotropic effects on the heart, coupled with a reduction in peripheral vascular resistance.[1][2] Its actions are mediated through the beta-adrenergic system, as its effects are antagonized by beta-adrenergic blocking drugs.[1] Notably, at doses that produce equivalent increases in myocardial contractility, tinofedrine exhibits a less pronounced effect on heart rate compared to other beta-agonists like orciprenaline.[1]

Oxyfedrine is classified as a partial beta-adrenoceptor agonist and has been utilized as a coronary vasodilator in the treatment of conditions like angina pectoris.[3][4] Its mechanism involves a dual action of vasodilation and a positive inotropic effect, which can improve myocardial metabolism and oxygen supply.[3][5] Oxyfedrine has been shown to increase coronary blood flow in both normal and ischemic regions of the myocardium.[3]

Mechanism of Action: A Tale of Beta-Adrenergic Modulation

Both tinofedrine and oxyfedrine exert their sympathomimetic effects primarily through interaction with beta-adrenergic receptors. Activation of these G-protein coupled receptors initiates a signaling cascade that leads to the observed physiological responses.

As a beta-adrenergic agonist, tinofedrine's binding to β-receptors, presumably of the β1 subtype in cardiac tissue, leads to the activation of adenylyl cyclase. This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP), a second messenger that activates Protein Kinase A (PKA). PKA then phosphorylates various intracellular proteins, including L-type calcium channels and phospholamban, resulting in increased intracellular calcium levels and enhanced myocardial contractility (inotropic effect) and an increased heart rate (chronotropic effect). The vasodilatory effects of tinofedrine suggest an interaction with β2-adrenergic receptors in the peripheral vasculature, leading to smooth muscle relaxation.

Oxyfedrine, as a partial β-agonist, binds to beta-adrenergic receptors but elicits a submaximal response compared to a full agonist.[5] This partial agonism is a key feature of its pharmacological profile. It can act as an agonist, producing a sympathomimetic effect, but it can also competitively inhibit the binding of more potent endogenous catecholamines like epinephrine and norepinephrine, which can be beneficial in conditions like angina. The downstream signaling pathway is similar to that of full agonists, involving the production of cAMP and activation of PKA.

Figure 1: Simplified signaling pathway of β-adrenergic receptor activation by sympathomimetic agents.

Comparative Hemodynamic Effects: A Data-Driven Overview

Parameter	Tinofedrine	Oxyfedrine
Heart Rate	Increased (chronotropic effect), but weaker than typical beta-agonists at equieffective inotropic doses[1]	Generally minimal change at therapeutic doses[3][4]
Blood Pressure	Reduction in peripheral vascular resistance[1]	Variable; can cause an increase in arterial blood pressure in some models, but minimal change in others[3][4]
Cardiac Output	Remarkable increase[1]	No significant change reported in some studies[4]
Myocardial Contractility	Positive inotropic stimulation[1]	Positive inotropic effect[5]
Vasodilation	Causes vasodilation[1][2]	Coronary vasodilator[3]

Analysis of Hemodynamic Profiles:

Tinofedrine appears to be a more potent cardiac stimulant, causing a significant increase in cardiac output through both inotropic and chronotropic effects, while simultaneously reducing afterload through vasodilation.[1][2] The observation that its chronotropic effect is less pronounced than its inotropic effect at equivalent doses suggests a potentially favorable therapeutic window for increasing cardiac performance without excessive tachycardia.[1]

Oxyfedrine, in contrast, demonstrates a more modest hemodynamic profile at therapeutic doses, with its primary benefit in angina stemming from its coronary vasodilatory action and mild positive inotropic support without a significant increase in heart rate or blood pressure.[3][4] This profile is advantageous in treating myocardial ischemia, as it improves oxygen supply without substantially increasing myocardial oxygen demand.

Experimental Protocols for Assessing Sympathomimetic Activity

The evaluation of sympathomimetic agents like tinofedrine and oxyfedrine involves a combination of in vivo and in vitro experimental models.

In Vivo Hemodynamic Assessment in Anesthetized Animal Models

This protocol is designed to assess the systemic effects of sympathomimetic drugs on cardiovascular parameters.

Methodology:

• Animal Preparation: Anesthetized dogs or rats are commonly used. Catheters are inserted into a femoral artery for blood pressure monitoring and into a femoral vein for drug administration. A flow probe may be placed around the ascending aorta to measure cardiac output.

• Baseline Measurements: After a stabilization period, baseline hemodynamic parameters including heart rate, systolic and diastolic blood pressure, and cardiac output are recorded.

• Drug Administration: Tinofedrine or oxyfedrine is administered intravenously as a bolus or continuous infusion at increasing doses.

• Data Acquisition: Hemodynamic parameters are continuously monitored and recorded throughout the experiment.

• Data Analysis: Dose-response curves are constructed to determine the potency and efficacy of each compound on the measured parameters. The effects can be compared to a standard beta-agonist like isoproterenol.

Figure 2: Experimental workflow for in vivo hemodynamic assessment of sympathomimetic drugs.

In Vitro Isolated Organ Bath Studies

This method allows for the direct assessment of a drug's effect on specific tissues, such as cardiac muscle or vascular smooth muscle, in a controlled environment.

Methodology:

• Tissue Preparation: Hearts or segments of arteries (e.g., aorta, coronary artery) are isolated from a suitable animal model (e.g., rat, guinea pig) and mounted in an organ bath containing a physiological salt solution, maintained at a constant temperature and aerated with a gas mixture.

• Transducer Attachment: The tissue is connected to a force transducer to measure contractility (for cardiac tissue) or tension (for vascular tissue).

• Equilibration: The tissue is allowed to equilibrate under a resting tension until a stable baseline is achieved.

• Drug Addition: Cumulative concentrations of tinofedrine or oxyfedrine are added to the organ bath.

• Response Measurement: The change in contractile force or vascular tone is recorded.

• Data Analysis: Concentration-response curves are generated to determine the EC50 (effective concentration for 50% of the maximal response) and the maximal effect (Emax) of each drug.

Conclusion: Differentiated Sympathomimetic Profiles

Oxyfedrine, as a partial beta-agonist, offers a more modulated sympathomimetic effect. Its primary clinical utility has been in the management of angina, where its ability to increase coronary blood flow without significantly elevating heart rate and blood pressure is a key therapeutic advantage.

The choice between these agents in a drug development context would depend on the desired therapeutic outcome. For indications requiring robust cardiac stimulation, a compound with a profile similar to tinofedrine might be pursued. Conversely, for conditions where a gentle enhancement of myocardial oxygen supply and a mild inotropic effect are desired without excessive cardiac work, a molecule with oxyfedrine-like properties would be more appropriate. Further head-to-head comparative studies are warranted to fully elucidate the relative potencies and therapeutic indices of these two compounds.

References

• [Investigations on the general effects of tinofedrine on heart and blood circulation (author's transl)]. PubMed. [Link]

• [Effects of oxilofrine on the activity of the sympathetic nervous system (author's transl)]. PubMed. [Link]

• Cardiostimulatory effects of oxyfedrine, DMPP and sympathomimetics in relation to their 3H-noradrenaline-releasing properties. PubMed. [Link]

• TINOFEDRINE. Inxight Drugs. [Link]

• Effects of oxyfedrine on regional myocardial blood flow in patients with coronary artery disease. PubMed. [Link]

• The haemodynamic effects of prolonged oral administration of oxyfedrine, a partial agonist at β-adrenoceptors: Comparison with propranolol. PMC. [Link]

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Benchmarking Tinofedrine Against Standard Beta-Adrenergic Agonists: A Pharmacological Comparison Guide

For drug development professionals and cardiovascular researchers, evaluating novel vasoactive compounds requires rigorous benchmarking against established standards. [1] (developmental code D-8955, proposed brand Novocebrin) is a sympathomimetic amine and a derivative of norephedrine. While structurally related to other amphetamine-family vasodilators, tinofedrine possesses a highly specialized pharmacological profile[1].

This guide objectively benchmarks tinofedrine against standard beta-adrenergic agonists (e.g., isoproterenol and salbutamol), detailing the mechanistic divergence, comparative efficacy, and the self-validating experimental protocols required to evaluate tissue-specific vasodilators.

Pharmacological Divergence & Mechanism of Action

Standard non-selective β -agonists, such as isoproterenol, activate both β1​ and β2​ receptors systemically. While this leads to profound vasodilation, it is obligatorily coupled with significant positive inotropic and chronotropic cardiac effects, resulting in a high risk of arrhythmogenesis.

In contrast, tinofedrine acts as a highly specialized [2]. Mechanistically, it drives smooth muscle relaxation and increases tissue blood flow (specifically in the myocardium, kidneys, liver, and brain) without inducing the severe cardiac rhythm disturbances typical of standard β -agonists[3]. This functional selectivity makes tinofedrine a superior benchmark for developing vasodilators with wide cardiac safety margins.

Fig 1. Comparative β-adrenergic signaling pathway of Tinofedrine vs. Isoproterenol.

Comparative Efficacy and Hemodynamic Benchmarking

To contextualize tinofedrine's utility, we must quantify its performance against both non-selective (Isoproterenol) and β2​ -selective (Salbutamol) standards. The data below synthesizes classical pharmacological evaluations[4].

Pharmacological Metric	Isoproterenol (Standard)	Salbutamol ( β2​ Agonist)	Tinofedrine (D-8955)
Receptor Affinity	Non-selective ( β1​ , β2​ )	Selective ( β2​ )	Atypical Sympathomimetic
Cerebral Vasodilation	Moderate (Confounded by systemic steal)	Mild to Moderate	High (Strong, long-lasting)
Peripheral Vasodilation	High (Systemic)	High (Systemic)	High (Femoral/Regional focus)
Arrhythmogenic Potential	Very High (Tachycardia, Fibrillation)	Moderate (Reflex tachycardia)	Very Low (No rhythm disturbance)
Tachyphylaxis Risk	High (Receptor downregulation)	Moderate	Low (Maintains IV activity)
Primary Utility	Bradycardia, Heart Block	Bronchospasm, Asthma	Cerebrovascular Insufficiency

Experimental Methodologies: Self-Validating Protocols

To rigorously benchmark a compound like tinofedrine against standard agonists, researchers must employ self-validating experimental systems. The following protocols are designed to prove causality by isolating specific hemodynamic variables.

Protocol A: In Vivo Hemodynamic Profiling (Canine Model)

Causality & Logic: The canine cardiovascular system provides an excellent translational model for human hemodynamics. To prove that a drug genuinely improves tissue perfusion (rather than just dilating large vessels while starving capillaries), we must use orthogonal measurement techniques.

• Step 1: Subject Preparation. Anesthetize the canine subject to suppress volatile sympathetic autonomic reflexes that could artificially skew baseline vascular tone.

• Step 2: Dual-Modal Baseline Acquisition.

  • Macro-vascular flow: Place an electromagnetic flowmeter directly on the vertebral and femoral arteries. This provides real-time, continuous data on total blood volume delivery[4].

  • Micro-capillary perfusion: Simultaneously employ the 133Xenon wash-out method[4]. Logic: If electromagnetic flowmetry shows increased flow but 133Xenon clearance does not accelerate, the drug is causing arteriovenous shunting, not true tissue perfusion.

• Step 3: Dosing & Administration. Administer tinofedrine (test), isoproterenol (positive control), and saline (vehicle) via intravenous (IV) and oral routes to assess bioavailability and onset kinetics.

• Step 4: Data Validation. demonstrated that tinofedrine induces a strong, long-lasting increase in both vertebral and femoral flow without a decrease in activity upon repeated IV application (ruling out acute tachyphylaxis)[4].

Fig 2. Self-validating in vivo hemodynamic benchmarking workflow.

Protocol B: Arrhythmogenesis and Cardiac Safety Assay

Causality & Logic: A major limitation of standard β -agonists is cardiac toxicity. A robust safety assay must prove the absence of pro-arrhythmic effects under severe physiological stress.

• Step 1: Aconitine Sensitization. Administer aconitine to the anesthetized subject to induce a stable baseline of cardiac arrhythmias[3]. Logic: Aconitine forces voltage-gated sodium channels to remain open, creating a hyper-excitable myocardium. This artificially lowers the threshold for β -agonist-induced fibrillation, ensuring the assay is sensitive enough to detect even trace cardiac toxicity.

• Step 2: Agonist Challenge. Administer the benchmarked drugs (Isoproterenol vs. Tinofedrine).

• Step 3: ECG Monitoring & Analysis. While isoproterenol predictably exacerbates the aconitine-induced arrhythmias into severe tachycardia or fibrillation, , confirming its high cardiac safety margin despite its potent vasodilatory effects[3].

References

• Pharmacological effect of tinofedrine on cerebral and peripheral hemodynamics in the dog Source: PubMed (Arzneimittelforschung) URL:[Link]

• Investigations on the general effects of tinofedrine on heart and blood circulation Source: PubMed (Arzneimittelforschung) URL:[Link]

• Tinofedrine Source: Wikipedia URL:[Link]

• Cerebral vasodilator Source: Wikipedia URL:[Link]

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• 4. [Pharmacological effect of tinofedrine on cerebral and peripheral hemodynamics in the dog (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of Tinofedrine and buphenine in cardiovascular models

Comparative Analysis of Tinofedrine and Buphenine in Cardiovascular Models

Executive Summary

In preclinical cardiovascular pharmacology, distinguishing between central and peripheral mechanisms of vasodilation is critical for developing targeted therapeutics. Buphenine (also known as nylidrin) and Tinofedrine represent two distinct pharmacological paradigms. While both agents ultimately reduce peripheral vascular resistance and enhance tissue perfusion, their upstream signaling pathways, receptor affinities, and chronotropic profiles diverge significantly. This guide provides an in-depth comparative analysis of their mechanisms, hemodynamic profiles, and the experimental models required to accurately evaluate their efficacy.

Pharmacological Profiles & Mechanistic Divergence

Buphenine (Nylidrin): The Peripheral Beta-Agonist

Buphenine is classically characterized as a β -adrenergic receptor agonist[1][2]. Its primary mechanism of action involves the stimulation of β2​ -receptors in vascular smooth muscle, leading to an accumulation of intracellular cAMP and subsequent peripheral vasodilation[2].

• Cardiac Effects: Buphenine exerts a positive inotropic effect, increasing cardiac output[2]. However, its central cardiovascular effects are complex; studies in anesthetized feline models indicate that its central hypotensive action and inhibition of cardiovascular reflexes are not solely driven by β -sympathomimetic properties, pointing toward an interaction with central α -receptors[3].

• Off-Target Affinity: Notably, buphenine also acts as an antagonist at NR1A/2B subunit-containing NMDA receptors ( IC50​=0.18μM ), which may contribute to its neuroprotective and cerebral blood flow-modulating effects[2][4].

Tinofedrine: The Dithienyl Inotrope

Tinofedrine is a cerebrally active basic dithienyl compound synthesized specifically to enhance cerebral and peripheral blood flow without the severe chronotropic liabilities of classical β -agonists[5].

• Hemodynamic Profile: In anesthetized canine models, tinofedrine induces a remarkable increase in cardiac output via positive inotropic and chronotropic stimulation, coupled with a reduction in peripheral vascular resistance[6].

• The Chronotropic Advantage: The critical differentiator for tinofedrine is its cardiac efficiency. When compared to typical β -agonists (e.g., orciprenaline) at inotropically equieffective doses, tinofedrine exhibits a profoundly weaker effect on heart rate[6]. This allows for increased myocardial work capacity without the arrhythmogenic risks associated with severe tachycardia. Furthermore, tinofedrine does not worsen aconitine-induced arrhythmias[6].

• Cerebral Perfusion: Tinofedrine administration results in a homogeneous increase in regional cerebral blood flow (rCBF), making it highly valuable in models of ischemic stroke and multi-infarct dementia[5][7][8].

Visualizing the Signaling Pathways

Divergent cardiovascular signaling pathways of Buphenine and Tinofedrine.

Comparative Hemodynamics & Receptor Data

The following table synthesizes the quantitative and qualitative pharmacological parameters of both compounds to aid researchers in model selection.

Parameter	Buphenine (Nylidrin)	Tinofedrine
Primary Target	β2​ -Adrenergic Receptors ( Kd​=0.37μM )[4]	β -Adrenergic Receptors (Myocardial focus)[6]
Secondary Targets	NMDA Receptors (NR1A/2B IC50​=0.18μM )[2][4]	Unknown/Dithienyl-specific mechanisms[5]
Cardiac Output (CO)	Increased (Moderate)[2]	Markedly Increased (High Inotropy)[6]
Heart Rate (HR)	Increased (Reflex + Direct)[4]	Mildly Increased (Lower than typical β -agonists)[6]
Peripheral Resistance	Decreased (Direct Vasodilation)[2]	Decreased[6]
Cerebral Blood Flow	Increased[2]	Homogeneously Increased[6][7]
Arrhythmogenic Risk	Moderate (Typical of β -agonists)	Low (Does not worsen aconitine arrhythmias)[6]

Experimental Protocols for Cardiovascular Evaluation

To accurately capture the distinct profiles of these drugs, researchers must utilize models that can differentiate between direct myocardial actions and peripheral reflex loops. The following protocols are designed as self-validating systems.

Protocol A: In Vivo Hemodynamic Profiling via Telemetry & Microspheres

Causality: The anesthetized canine model is utilized because its integrated autonomic reflex responses closely mirror human hemodynamics, which is essential for capturing the secondary reflex tachycardia induced by peripheral vasodilators like buphenine[2][6]. The use of radioactive tracer microspheres validates regional blood flow distribution (e.g., cerebral vs. renal), ensuring that systemic blood pressure drops are correlated with actual tissue perfusion changes[6].

Step-by-Step Methodology:

• Subject Preparation: Induce anesthesia in adult mongrel dogs using α -chloralose. Validation step: Chloralose is selected over isoflurane to preserve autonomic cardiovascular reflexes, which volatile anesthetics typically blunt[3].

• Catheterization: Insert a solid-state Millar pressure catheter into the left ventricle via the carotid artery to continuously record left ventricular end-diastolic pressure (LVEDP) and dP/dtmax​ (an index of inotropy). Cannulate the femoral artery for continuous mean arterial pressure (MAP) monitoring.

• Baseline Equilibration: Allow a 30-minute stabilization period. Record baseline hemodynamics. Validation step: Ensure MAP variability is <5% over 10 minutes before proceeding.

• Microsphere Injection (Pre-dose): Inject a known quantity of isotope-labeled microspheres (e.g., 141Ce ) into the left atrium to establish baseline regional blood flow.

• Drug Administration: Administer Tinofedrine or Buphenine intravenously. For comparative inotropy, titrate doses until an equieffective dP/dtmax​ increase is achieved for both cohorts.

• Data Acquisition & Post-dose Microspheres: Continuously monitor the divergence in Heart Rate (HR) between the two groups. At peak hemodynamic response, inject a second set of distinctly labeled microspheres (e.g., 85Sr ) to quantify the homogeneous cerebral perfusion characteristic of tinofedrine[6].

• Tissue Harvesting: Euthanize the animal, harvest the brain, myocardium, and kidneys, and measure radioactivity in a gamma counter to calculate regional blood flow ( mL/min/g tissue).

Protocol B: Ex Vivo Langendorff Perfused Heart Model

Causality: To isolate the direct positive inotropic effects of tinofedrine from the peripheral unloading (afterload reduction) caused by its vasodilatory properties, an isolated heart model is required. By controlling perfusion pressure, researchers can definitively prove that tinofedrine's inotropy is a direct myocardial effect rather than a secondary reflex[6].

Step-by-Step Methodology:

• Excision and Cannulation: Rapidly excise the heart from a heparinized rodent and immediately arrest it in ice-cold Krebs-Henseleit (KH) buffer. Cannulate the aorta and mount it on the Langendorff apparatus.

• Retrograde Perfusion: Perfuse the heart retrogradely with oxygenated ( 95%O2​/5%CO2​ ) KH buffer at a constant pressure of 80 mmHg.

• Functional Monitoring: Insert a fluid-filled balloon connected to a pressure transducer into the left ventricle. Inflate the balloon to achieve a baseline LVEDP of 5-10 mmHg.

• Equilibration: Allow the heart to beat spontaneously for 20 minutes. Validation step: Exclude any heart exhibiting a baseline developed pressure <80 mmHg or persistent arrhythmias.

• Pharmacological Challenge: Infuse cumulative concentrations of buphenine ( 0.1μM to 100μM ) or tinofedrine into the perfusate.

• Receptor Antagonism (Self-Validation): To confirm the β -adrenergic dependency of tinofedrine's inotropy, introduce a non-selective β -blocker (e.g., propranolol) into the perfusate and repeat the tinofedrine dose-response curve. A rightward shift validates the mechanistic pathway[6].

Conclusion

For researchers designing cardiovascular models, the choice between these agents depends on the target physiological outcome. Buphenine is optimal for studying peripheral vasodilation and β2​ -mediated pathways, with an interesting secondary application in NMDA-receptor modulation. Conversely, Tinofedrine is the superior tool for models requiring enhanced cardiac output and cerebral perfusion without the confounding variables of severe tachycardia or arrhythmogenesis.

References

• Central cardiovascular effects of nylidrin (buphenine). European Journal of Pharmacology. [Link]

• Investigations on the general effects of tinofedrine on heart and blood circulation. Arzneimittel-Forschung. [Link]

• Assessment of Pharmacological Effects on Cerebral Blood Flow. European Neurology (Karger). [Link]

• New cerebrally active basic dithienyl compounds. Arzneimittel-Forschung. [Link]

• Nylidrin (Buphenine) - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS). [Link]

• Variations in mean cerebral blood flow under anesthesia at rest and during cortical activation. Stroke - American Heart Association Journals. [Link]

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• 8. ahajournals.org [ahajournals.org]

Comparative Safety Profile: Tinofedrine vs. Traditional Norephedrine Derivatives

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary & Pharmacological Divergence

Norephedrine derivatives have historically been utilized in pharmacology for their potent sympathomimetic properties. However, traditional compounds in this class—such as phenylpropanolamine (PPA), ephedrine, and pseudoephedrine—carry significant cardiovascular toxicity risks. Their mechanism of action relies heavily on direct and indirect α- and β-adrenergic receptor agonism, which induces systemic vasoconstriction, severe tachycardia, and elevated blood pressure. Clinically, this manifests as a high risk for hemorrhagic stroke, ischemic stroke, and structural cardiomyopathy ([1]).

In stark contrast, Tinofedrine —a dithienylamine derivative of l-norephedrine—exhibits a fundamentally divergent and highly favorable safety profile. Originally developed as a cerebral and coronary vasodilator, Tinofedrine bypasses the toxic sympathomimetic cascade. In vivo models demonstrate that Tinofedrine increases cardiac output via positive inotropic stimulation while simultaneously reducing peripheral vascular resistance ([2]). Crucially, at inotropically equieffective doses, Tinofedrine exerts a significantly weaker chronotropic (heart rate) burden compared to typical β-agonists and does not worsen induced arrhythmias ([3]).

Pathway Visualization: Mechanistic Divergence

The following directed graph illustrates the divergent pharmacological pathways that dictate the safety profiles of Tinofedrine versus traditional norephedrine derivatives.

Mechanistic pathways contrasting Tinofedrine's vasodilation with traditional norephedrine toxicity.

Quantitative Safety & Efficacy Comparison

To objectively evaluate the therapeutic window of these compounds, the table below synthesizes their primary cardiovascular and systemic effects.

Compound	Primary Mechanism	Vascular Effect	Cardiac Effect	Toxicity / Safety Profile
Tinofedrine	Dithienylamine derivative; Cerebral vasodilator	Vasodilation (Reduced peripheral resistance)[2]	Positive inotropic; Weak chronotropic[3]	High Safety : Increases cerebral blood flow by 28% without hypertensive crisis[4].
Phenylpropanolamine (PPA)	Indirect sympathomimetic (Norepinephrine release)	Severe Vasoconstriction	Tachycardia; Arrhythmogenic	High Risk : Associated with hypertension, platelet aggregation, and hemorrhagic stroke[1].
Ephedrine	Direct/Indirect α & β adrenergic agonist	Vasoconstriction	Strong chronotropic & inotropic	Moderate/High Risk : Induces severe tachycardia; potential for ischemic events[1].
Norepinephrine (Overdose)	Direct α & β adrenergic agonist	Severe Vasoconstriction	Tachycardia; High ventricular strain	Severe Risk : Induces acute lung injury, pulmonary edema, and structural cardiomyopathy[5].

Experimental Methodologies: Validating the Safety Profile

To ensure scientific integrity, researchers must employ self-validating experimental systems that isolate specific hemodynamic variables. The following protocols detail the causality behind the experimental choices used to validate Tinofedrine's unique safety profile.

Protocol A: In Vivo Hemodynamic & Regional Perfusion Profiling

Purpose: To quantify the differential effects of Tinofedrine versus traditional sympathomimetics on peripheral vascular resistance and tissue perfusion. Causality & Expertise: Traditional angiographic methods or blood pressure cuffs only provide macro-vascular flow rates and can mask localized ischemia. Utilizing radioactive tracer microspheres allows for the precise, homogeneous quantification of microcapillary tissue perfusion. This proves that Tinofedrine's vasodilation safely equalizes myocardial workload without causing a "steal syndrome" in the brain or kidneys ([3]).

Step-by-Step Workflow:

• Subject Preparation: Induce anesthesia in canine or rat models. Establish continuous telemetry via a Millar catheter to capture real-time chronotropic and inotropic shifts without handling-induced stress artifacts.

• Microsphere Administration: Inject radioactive tracer microspheres directly into the left atrium during the peak pharmacological action of the administered drug (e.g., Tinofedrine vs. Ephedrine).

• Hemodynamic Recording: Continuously monitor cardiac output, heart rate, and peripheral vascular resistance. Note the divergence: Tinofedrine will show increased output with reduced resistance, whereas ephedrine will show spiked resistance.

• Tissue Harvesting & Scintillation: Euthanize the subject and harvest the brain, myocardium, kidneys, and liver. Use a scintillation counter to measure microsphere density, validating homogeneous tissue perfusion[3].

Protocol B: Cardiopulmonary Toxicity & Structural Biomarker Assessment

Purpose: To evaluate the structural damage and arrhythmogenic potential caused by catecholamine/norephedrine derivative overdose. Causality & Expertise: Traditional norephedrine derivatives induce structural cardiomyopathy and acute lung injury upon overdose. By quantifying specific molecular biomarkers—Troponin T and connexin43—researchers can establish a direct molecular signature of right ventricular vulnerability and arrhythmogenic damage ([5]). Tinofedrine's safety is validated by the absence of these structural markers.

Step-by-Step Workflow:

• Continuous Infusion: Administer target compounds (Tinofedrine vs. Norepinephrine/Ephedrine) intravenously over a continuous 6-hour period to simulate overdose/chronic exposure.

• Echocardiography: Perform real-time echocardiography to monitor ventricular dysfunction and pulmonary edema onset.

• Tissue Assays: Harvest ventricular and lung tissues post-infusion. Perform Western blot analysis to quantify the expression of Troponin T and connexin43.

• Data Synthesis: Correlate the upregulation of connexin43 with the incidence of severe tachycardia and pulmonary edema[5].

Trustworthiness & Clinical Translation

A critical, self-validating aspect of Tinofedrine's safety profile is its metabolic isolation. Experimental assays confirm that l-norephedrine is not an active metabolite of Tinofedrine ([3]). This metabolic dead-end ensures that Tinofedrine does not inadvertently trigger the sympathomimetic toxicity cascade associated with its parent scaffold.

Clinically, this translates to a highly reliable therapeutic window. In human trials involving patients with multi-infarct dementia, intravenous administration of Tinofedrine safely increased cerebral blood flow from a mean of 43.3 to 55.5 ml/100 g/min (a 28% increase) without inducing the hypertensive crises or arrhythmias characteristic of traditional norephedrine derivatives ([4]).

References

• Title: TINOFEDRINE - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

• Title: Investigations on the general effects of tinofedrine on heart and blood circulation Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Comprehensive review of cardiovascular toxicity of drugs and related agents Source: PubMed Central (National Institutes of Health) URL: [Link]

• Title: Norepinephrine Leads to More Cardiopulmonary Toxicities than Epinephrine by Catecholamine Overdose in Rats Source: PubMed Central (National Institutes of Health) URL: [Link]

• Title: Effect of tinofedrine (Homburg D8955) on cerebral blood flow in multi-infarct dementia Source: PubMed Central (National Institutes of Health) URL: [Link]

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